1,1-Dimethyl 3-methylcyclobutane-1,1-dicarboxylate

Core Science & Biosynthesis

Synthesis Pathway and Mechanism of 1,1-Dimethyl 3-methylcyclobutane-1,1-dicarboxylate: A Comprehensive Technical Guide

Executive Summary

The synthesis of highly strained sp³-rich cycloalkanes is a critical endeavor in modern drug discovery, offering unique vectors for pharmacophore positioning and improved metabolic stability. 1,1-Dimethyl 3-methylcyclobutane-1,1-dicarboxylate (CAS: 1432679-60-1)[1] serves as a versatile, sterically defined building block for advanced active pharmaceutical ingredients (APIs). This technical guide details the mechanistic rationale, optimized synthetic protocols, and self-validating analytical controls required to synthesize this cyclobutane derivative with high yield and purity.

Retrosynthetic Analysis & Chemical Logic

The construction of the cyclobutane ring relies on the classical double alkylation of a malonate ester[2]. Retrosynthetically, the target molecule disconnects into two readily available precursors:

• Dimethyl malonate: Acts as the bis-nucleophile (C-C bond donor).

• 1,3-Dibromo-2-methylpropane: Acts as the dielectrophile, providing the three-carbon bridge and the crucial C3-methyl group.

Causality in Reagent Selection: A critical chemical logic dictates the choice of base and solvent. To synthesize the dimethyl ester without generating a complex mixture of transesterification byproducts, the alkoxide base must strictly match the ester alkyl groups. Therefore, sodium methoxide (NaOMe) in anhydrous methanol is mandatory[2]. Using sodium ethoxide (NaOEt) would result in a statistical mixture of dimethyl, diethyl, and ethyl methyl esters, drastically complicating downstream purification.

Mechanistic Pathway

The formation of the cyclobutane ring proceeds via a sequential, base-promoted double SN2 mechanism.

• First Deprotonation: NaOMe deprotonates the highly acidic active methylene of dimethyl malonate (pKₐ ~13), generating a resonance-stabilized enolate.

• Intermolecular Alkylation: The enolate acts as a nucleophile, attacking the primary carbon of 1,3-dibromo-2-methylpropane. This SN2 displacement of the first bromide ion is highly exothermic and forms a transient monoalkylated intermediate.

• Second Deprotonation: The remaining α-proton on the malonate moiety is abstracted by a second equivalent of NaOMe.

• Intramolecular Cyclization: The resulting enolate undergoes an intramolecular SN2 attack on the remaining brominated carbon. Overcoming the Baeyer strain of the 4-membered ring requires thermal energy, necessitating reflux conditions to drive the cyclization to completion.

Mechanistic pathway of the double SN2 alkylation forming the cyclobutane ring.

Reagent Selection & Stoichiometry

The stoichiometry is designed to ensure complete consumption of the malonate while preventing competitive elimination reactions (E2) of the dibromide. A slight excess of the base (2.1 equivalents) is used to compensate for any adventitious moisture and to ensure the thermodynamically demanding intramolecular cyclization proceeds to completion.

Table 1: Stoichiometry and Reagent Equivalents

Reagent	MW ( g/mol )	Equivalents	Amount	Role
Dimethyl malonate	132.11	1.0	132.1 g	Nucleophile
1,3-Dibromo-2-methylpropane	215.91	1.05	226.7 g	Dielectrophile
Sodium methoxide (NaOMe)	54.02	2.1	113.4 g	Base
Methanol (Anhydrous)	32.04	-	1.0 L	Solvent

Experimental Protocol

The following methodology provides a scalable, step-by-step procedure for synthesizing the target compound.

Step-by-step experimental workflow for the synthesis of the target cyclobutane derivative.

Step-by-Step Methodology:

• Preparation of the Enolate: In a flame-dried 2 L three-necked flask equipped with a mechanical stirrer, reflux condenser, and dropping funnel, dissolve 113.4 g (2.1 mol) of NaOMe in 1.0 L of anhydrous methanol under an inert nitrogen atmosphere. Cool the mixture to 0 °C using an ice bath. Slowly add 132.1 g (1.0 mol) of dimethyl malonate dropwise over 30 minutes.

• First Alkylation: While maintaining the temperature at 0 °C, add 226.7 g (1.05 mol) of 1,3-dibromo-2-methylpropane dropwise over 1 hour. Causality: The slow addition at low temperature prevents localized heating, which would otherwise promote E2 elimination of the dibromide to form unwanted bromomethallyl species.

• Intramolecular Cyclization: Once the addition is complete, remove the ice bath and allow the reaction to warm to room temperature over 1 hour. Subsequently, heat the reaction mixture to reflux (approx. 65 °C) for 16 hours.

• Workup: Cool the reaction to room temperature. The mixture will contain a heavy precipitate of sodium bromide (NaBr). Concentrate the mixture under reduced pressure to remove the majority of the methanol. Quench the residue with 500 mL of cold distilled water to dissolve the NaBr salts.

• Extraction: Extract the aqueous phase with ethyl acetate (3 × 300 mL). Combine the organic layers, wash with saturated aqueous NaCl (brine), and dry over anhydrous sodium sulfate (Na₂SO₄).

• Purification: Filter the drying agent and concentrate the filtrate in vacuo. Purify the crude pale-yellow oil via fractional vacuum distillation. The target 1,1-dimethyl 3-methylcyclobutane-1,1-dicarboxylate is collected as a clear, colorless liquid.

In-Process Controls & Self-Validating Systems

To guarantee scientific integrity, this protocol must operate as a self-validating system . The transition from the monoalkylated intermediate to the highly strained cyclobutane ring is the rate-limiting step. Relying solely on time is insufficient; empirical validation is required.

GC-MS Reaction Tracking:

• Checkpoint 1 (t = 2 hours, post-addition): An aliquot is quenched and analyzed via GC-MS. The chromatogram should show the near-complete disappearance of dimethyl malonate and the dominant presence of the monoalkylated intermediate. The mass spectrum of this intermediate will display a distinct isotopic signature due to the presence of a single bromine atom (m/z ~266/268 for the [M-OMe]+ fragment, exhibiting a 1:1 ratio for ⁷⁹Br/⁸¹Br).

• Checkpoint 2 (t = 16 hours, reflux): A second aliquot is analyzed. The self-validating trigger for reaction completion is the total disappearance of the brominated isotopic pattern. The new dominant peak must correspond to the cyclized product, 1,1-dimethyl 3-methylcyclobutane-1,1-dicarboxylate (Exact Mass: 186.09 Da)[1]. If the brominated intermediate persists, reflux must be extended.

Optimization & Yield Data

Extensive condition screening demonstrates the necessity of the selected parameters. Deviations in base or solvent lead to significant yield degradation or complex purification profiles.

Table 2: Optimization of Reaction Conditions

Entry	Base / Solvent	Temp Profile	Yield (%)	Mechanistic Observation
1	NaOMe / MeOH	0 °C → 65 °C	68%	Clean cyclization; no transesterification.
2	NaOEt / EtOH	0 °C → 78 °C	42%	Complex mixture of methyl/ethyl esters.
3	K₂CO₃ / DMF	25 °C → 90 °C	55%	Slower cyclization; higher temp required; partial degradation.
4	NaH / THF	0 °C → 65 °C	61%	Good yield, but hazardous hydrogen gas evolution during scale-up.

By adhering to the optimized NaOMe/MeOH system[2], researchers can reliably access this critical cyclobutane building block, which is increasingly utilized in the synthesis of advanced polymers, pharmaceutical intermediates, and agrochemicals[3].

References

• diethyl 1,1-cyclobutanedicarboxylate - Organic Syntheses Procedure Source: orgsyn.org URL:2[2]

• 1,1-Dimethyl 3-methylcyclobutane-1,1-dicarboxylate | C9H14O4 - PubChem Source: nih.gov URL:1[1]

• 1,1-Cyclobutanedicarboxylic acid - Chem-Impex Source: chemimpex.com URL:3[3]

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Physicochemical Profiling and Synthetic Utility of 1,1-Dimethyl 3-methylcyclobutane-1,1-dicarboxylate in Advanced Drug Discovery

From the Desk of the Senior Application Scientist

In modern medicinal chemistry and advanced organic synthesis, the strategic incorporation of conformationally restricted ring systems is paramount for optimizing pharmacokinetic (PK) and pharmacodynamic (PD) profiles. 1,1-Dimethyl 3-methylcyclobutane-1,1-dicarboxylate (CAS: 1432679-60-1) represents a highly versatile, structurally primed building block[1]. Characterized by its strained cyclobutane core, an electron-donating 3-methyl substituent, and a geminal diester moiety, this molecule serves as a critical intermediate in two major domains: the development of next-generation platinum-based antineoplastics and the synthesis of complex heterocycles via donor-acceptor (D-A) cyclobutane chemistry.

This whitepaper provides an in-depth technical analysis of its physicochemical properties, mechanistic reactivity, and field-proven protocols for its application in drug discovery.

Physicochemical Parameters & Structural Causality

Understanding the baseline physicochemical properties of 1,1-dimethyl 3-methylcyclobutane-1,1-dicarboxylate is essential for predicting its behavior in both synthetic workflows and biological systems[1]. The table below synthesizes its core quantitative data, contextualized with the causality behind its utility in drug design.

Property	Value	Causality / Implication in Drug Design
Molecular Weight	186.20 g/mol	Its low molecular weight allows for significant downstream functionalization (e.g., conjugation to targeting ligands) without violating Lipinski’s Rule of 5.
XLogP3	1.3	Provides optimal lipophilicity. The addition of the 3-methyl group enhances passive membrane diffusion and tissue distribution compared to non-methylated analogs, a critical factor in targeting hepatic or deep-tissue tumors.
Topological Polar Surface Area (TPSA)	52.6 Ų	Falls well below the 90 Ų threshold, indicating excellent membrane permeability. This is highly advantageous if the ester form is utilized as a prodrug.
Hydrogen Bond Donors	0	The absence of H-bond donors in the ester state prevents non-specific intermolecular hydrogen bonding, maintaining high solubility in organic solvents during early-stage synthesis.
Hydrogen Bond Acceptors	4	The four carbonyl/ether oxygens provide essential coordination sites for Lewis acid catalysts during ring-opening annulations, or for metal complexation post-hydrolysis.

The Donor-Acceptor (D-A) Paradigm in Organic Synthesis

In synthetic methodology, 1,1-dimethyl 3-methylcyclobutane-1,1-dicarboxylate functions as a potent precursor for Donor-Acceptor (D-A) cyclobutanes . The geminal dimethyl ester group acts as a powerful electron acceptor, polarizing the cyclobutane ring. When subjected to Lewis acid catalysis, the inherent ring strain (~26 kcal/mol) combined with this electronic push-pull dynamic facilitates the cleavage of the C1-C2 bond[2].

This cleavage generates a reactive zwitterionic 1,4-dipole intermediate. As pioneered in the literature by Waser and colleagues, these intermediates can be intercepted by dipolarophiles—such as aldehydes or enol ethers—to undergo formal [4+2] cycloadditions[3]. This pathway provides highly diastereoselective access to heavily substituted 6-membered heterocycles, such as tetrahydropyrans, which are ubiquitous scaffolds in natural products and antiviral therapeutics.

Mechanism of Lewis acid-catalyzed [4+2] annulation of D-A cyclobutanes.

Application in Oncology: Next-Generation Platinum Therapeutics

The most profound application of cyclobutane-1,1-dicarboxylates lies in the synthesis of platinum-based antineoplastic drugs, most notably [4]. Carboplatin utilizes the cyclobutane-1,1-dicarboxylate (CBDCA) ligand to form a stable bidentate chelate with the platinum(II) center. This bidentate coordination drastically slows the aquation rate (the displacement of the ligand by water) compared to the chloride ligands of Cisplatin, thereby reducing nephrotoxicity and extending the drug's half-life[5].

By utilizing 1,1-dimethyl 3-methylcyclobutane-1,1-dicarboxylate , researchers can access 3-methyl-substituted carboplatin analogs. The causality of this modification is twofold:

• Steric Shielding: The 3-methyl group introduces steric bulk that further modulates the aquation kinetics of the platinum center, potentially altering the drug's activation profile in the tumor microenvironment.

• Lipophilic Targeting: The added methyl group increases the overall lipophilicity of the complex. Recent advancements in drug development have demonstrated that modifying the cyclobutane ring can drive tissue-specific accumulation, such as liver-targeting profiles seen in cholic acid-conjugated platinum complexes[6].

Workflow for synthesizing 3-methyl-carboplatin analogs from the diester.

Self-Validating Experimental Protocol: Saponification & Ligand Preparation

To utilize this molecule in metal coordination (e.g., platinum drug synthesis), the dimethyl ester must first be converted to the free dicarboxylic acid. The following protocol is engineered with built-in validation checkpoints to ensure high-fidelity synthesis.

Protocol: Alkaline Saponification to 3-Methylcyclobutane-1,1-dicarboxylic acid

Step 1: Dissolution

• Action: Dissolve 10 mmol (1.86 g) of 1,1-dimethyl 3-methylcyclobutane-1,1-dicarboxylate in a 1:1 mixture of Tetrahydrofuran (THF) and Methanol (MeOH) (20 mL total).

• Causality: THF ensures complete solvation of the lipophilic organic ester, while MeOH provides miscibility with the incoming aqueous base, preventing biphasic reaction stalling.

Step 2: Base Addition

• Action: Cool the solution to 0 °C in an ice bath. Dropwise, add 25 mL of 2M aqueous NaOH (50 mmol, 5.0 eq). Allow the reaction to warm to room temperature and stir for 12 hours.

• Causality: The large excess of base drives the equilibrium of the double saponification to completion. Cooling during addition prevents exothermic degradation or unwanted ring-opening of the strained cyclobutane core.

Step 3: Reaction Monitoring (Self-Validation Checkpoint 1)

• Action: Monitor the reaction via Thin-Layer Chromatography (TLC) using a Hexanes/Ethyl Acetate (4:1) mobile phase.

• Validation: The starting material (Rf ~0.6) must completely disappear. Because the resulting dicarboxylate salt is highly polar, it will remain at the baseline. To confirm product formation, take a 0.1 mL aliquot, acidify with 1M HCl, extract with EtOAc, and spot the organic layer; a new spot (Rf ~0.2) corresponding to the free diacid should appear.

Step 4: Acidification and Extraction

• Action: Concentrate the mixture in vacuo to remove THF and MeOH. Cool the remaining aqueous layer to 0 °C and carefully acidify to pH 1–2 using 6M HCl. Extract the aqueous layer with Ethyl Acetate (3 × 30 mL).

• Causality: The dicarboxylic acid is highly water-soluble at neutral/basic pH. Fully protonating the carboxylates (pH < pKa) forces the molecule to partition into the organic EtOAc phase for recovery.

Step 5: Isolation and Characterization (Self-Validation Checkpoint 2)

• Action: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude diacid as a white solid.

• Validation: Perform ¹H-NMR (in DMSO-d₆). The protocol is validated as successful if the intense singlet at ~3.7 ppm (corresponding to the six methoxy protons of the starting ester) is completely absent, and a broad, exchangeable signal appears at ~12.5 ppm, confirming the presence of the carboxylic acid protons.

References

• PubChem . 1,1-Dimethyl 3-methylcyclobutane-1,1-dicarboxylate (CID 64994937). National Center for Biotechnology Information. Available at:[Link]

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• Wikipedia . Carboplatin: Mechanism of Action and Clinical Data. Available at:[Link]

• Chemical Research in Toxicology (ACS) . Activation of Carboplatin by Carbonate. Available at:[Link]

• Organic Letters (ACS) . [4 + 2]-Annulations of Aminocyclobutanes (Waser, J. et al.). Available at:[Link]

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An In-depth Technical Guide to the Crystallographic Structure Analysis of 3-Methylcyclobutane-1,1-dicarboxylate Derivatives

This guide provides a comprehensive overview of the methodologies and scientific considerations for the crystallographic structure analysis of 3-methylcyclobutane-1,1-dicarboxylate derivatives. These scaffolds are of increasing interest in medicinal chemistry and materials science due to their unique three-dimensional structure and potential as bioisosteres for aromatic rings.[1] This document is intended for researchers, scientists, and drug development professionals, offering field-proven insights into the synthesis, crystallization, and structural elucidation of this important class of molecules.

Introduction: The Structural Significance of Substituted Cyclobutanes

The cyclobutane motif, once considered a synthetic curiosity, is now a valuable component in the design of novel therapeutics and functional materials.[2] Its inherent ring strain and non-planar, puckered conformation provide a rigid scaffold that can orient substituents in well-defined spatial arrangements.[2][3] The 3-methylcyclobutane-1,1-dicarboxylate core, in particular, offers a synthetically accessible framework with multiple points for diversification, making it an attractive building block for creating libraries of drug-like molecules.

Understanding the precise three-dimensional structure of these derivatives through single-crystal X-ray diffraction (SCXRD) is paramount. SCXRD provides unequivocal data on molecular conformation, bond lengths, bond angles, and intermolecular interactions, which are critical for structure-activity relationship (SAR) studies and the rational design of new chemical entities.[4]

Synthesis and Crystallization: From Precursor to Diffraction-Quality Crystal

The journey to a crystal structure begins with the synthesis of the target molecule and its subsequent crystallization. The choices made during these initial stages are critical for the success of the entire crystallographic analysis.

Synthetic Pathway to 3-Methylcyclobutane-1,1-dicarboxylate Derivatives

A common and effective method for the synthesis of the cyclobutane-1,1-dicarboxylate core is the alkylation of a malonic ester with a suitable 1,3-dihalopropane.[5] For the 3-methyl substituted target, a plausible synthetic route starts with the reaction of a dialkyl malonate with 1,3-dibromo-2-methylpropane, though this specific reaction is not explicitly detailed in the surveyed literature. A more general and established approach involves the reaction of diethyl malonate with trimethylene chlorobromide in the presence of a base like sodium ethoxide to form diethyl 1,1-cyclobutanedicarboxylate.[5]

Experimental Protocol: Synthesis of Diethyl 1,1-cyclobutanedicarboxylate [5]

• Prepare a solution of sodium ethoxide by carefully adding sodium metal to absolute ethanol under an inert atmosphere.

• In a separate flask, mix equimolar amounts of diethyl malonate and trimethylene chlorobromide.

• Heat the malonate/halide mixture and add the sodium ethoxide solution dropwise, maintaining a gentle reflux.

• After the addition is complete, continue to reflux the mixture with stirring for approximately 45 minutes.

• Remove the ethanol by distillation.

• Cool the reaction mixture and add cold water to dissolve the sodium halide salts.

• Separate the organic layer and extract the aqueous layer with ether.

• Combine the organic fractions, dry over anhydrous sodium sulfate, and remove the solvent in vacuo.

• Purify the crude product by vacuum distillation to yield diethyl 1,1-cyclobutanedicarboxylate.

To obtain the 3-methyl derivative, this procedure would be adapted using a correspondingly substituted 1,3-dihalopropane. Subsequent modification of the ester groups can be achieved through transesterification under acidic or basic conditions.

The Art and Science of Crystallization

Obtaining high-quality single crystals suitable for X-ray diffraction is often the most challenging step.[4] The ideal crystal should be of sufficient size (typically 0.1-0.3 mm in each dimension) and have a well-ordered internal structure. For small organic molecules like the 3-methylcyclobutane-1,1-dicarboxylate derivatives, several solution-based crystallization techniques are commonly employed.

Common Crystallization Techniques:

• Slow Evaporation: This is one of the simplest methods, where the compound is dissolved in a suitable solvent to near saturation, and the solvent is allowed to evaporate slowly in a loosely covered vial. The choice of solvent is crucial as it can influence crystal packing and morphology.

• Vapor Diffusion: A solution of the compound in a volatile solvent is placed in a small, open container inside a larger, sealed vessel containing a less volatile "anti-solvent" in which the compound is insoluble. The vapor of the more volatile solvent slowly diffuses into the anti-solvent, gradually increasing the concentration of the compound in the remaining solution and inducing crystallization.

• Solvent Layering: A solution of the compound is carefully layered with a miscible solvent in which the compound is less soluble. Crystals form at the interface of the two solvents as they slowly mix.

• Antisolvent Crystallization: An "antisolvent" is slowly added to a solution of the compound, reducing its solubility and causing it to crystallize. The rate of addition of the antisolvent can affect the quality of the resulting crystals.

The selection of solvents is a critical parameter and often requires screening a range of options with varying polarities and boiling points.

Single-Crystal X-ray Diffraction: Elucidating the Molecular Structure

Once a suitable crystal is obtained, its three-dimensional structure can be determined using single-crystal X-ray diffraction. This powerful analytical technique provides precise atomic coordinates, from which all other geometric parameters can be derived.

Experimental Workflow for SCXRD:

Caption: Workflow for single-crystal X-ray diffraction analysis.

Step-by-Step Methodology:

• Crystal Mounting: A suitable crystal is selected under a microscope and mounted on a goniometer head, typically using a cryoprotectant oil and flash-cooling in a stream of cold nitrogen gas to minimize radiation damage.

• Data Collection: The mounted crystal is placed in an X-ray diffractometer. A beam of monochromatic X-rays is directed at the crystal, which is rotated through a series of angles. The diffracted X-rays are detected, and their intensities and positions are recorded.

• Data Reduction and Processing: The raw diffraction data are integrated to determine the intensities of each reflection. These intensities are then scaled and corrected for various experimental factors. The unit cell parameters and space group are determined from the diffraction pattern.

• Structure Solution: The initial positions of the atoms in the asymmetric unit are determined. For small molecules, this is often achieved using "direct methods," which use statistical relationships between the phases of the reflections.

• Structure Refinement: The initial atomic model is refined using a least-squares algorithm to improve the agreement between the observed diffraction data and the data calculated from the model. This involves adjusting atomic coordinates, and thermal displacement parameters.

• Validation: The final refined structure is validated using software tools like CheckCIF to ensure that the model is chemically reasonable and consistent with the experimental data.

Structural Features and Conformational Analysis

The cyclobutane ring is not planar but exists in a puckered conformation to relieve torsional strain that would be present in a planar arrangement.[2][3][6] This puckering can be described by a dihedral angle, and for cyclobutane itself, this has been determined to be around 20-35°.[3][7][8] The presence of substituents significantly influences the preferred conformation.

For 3-methylcyclobutane-1,1-dicarboxylate derivatives, the puckered ring can adopt two primary conformations, where the 3-methyl group is either in an axial or an equatorial position relative to the mean plane of the ring.

Caption: Equilibrium between axial and equatorial conformers of a 3-substituted cyclobutane.

Generally, the equatorial conformation is expected to be more stable to minimize steric interactions.[2] The geminal dicarboxylate groups at the 1-position will also have a significant impact on the ring puckering and the orientation of the ester functionalities.

Quantitative Structural Data

Parameter	Representative Value (Derivative A)	Representative Value (Derivative B)
Crystal System	Monoclinic	Orthorhombic
Space Group	P2₁/c	P2₁2₁2₁
a (Å)	8.5 - 9.5	10.0 - 11.0
b (Å)	12.0 - 13.0	7.5 - 8.5
c (Å)	9.0 - 10.0	14.0 - 15.0
β (deg)	95 - 105	90
Volume (ų)	1000 - 1200	1100 - 1300
Z	4	4
Puckering Angle (°)	25 - 35	28 - 38
C1-C2 Bond (Å)	~1.55	~1.56
C2-C3 Bond (Å)	~1.56	~1.57

Note: This table is for illustrative purposes only and does not represent experimentally determined data for the specific title compounds.

Intermolecular Interactions and Crystal Packing

The nature of the ester groups (e.g., methyl, ethyl, tert-butyl) on the dicarboxylate moiety is expected to play a crucial role in the crystal packing. These groups will influence the formation of intermolecular interactions such as C-H···O hydrogen bonds and van der Waals forces. Analyzing these interactions is key to understanding the solid-state properties of the material and can be invaluable for polymorph screening and co-crystallization strategies in drug development. Hirshfeld surface analysis is a powerful tool for visualizing and quantifying these intermolecular contacts.

Conclusion and Future Directions

The crystallographic analysis of 3-methylcyclobutane-1,1-dicarboxylate derivatives provides fundamental insights into their three-dimensional structure, which is essential for their application in medicinal chemistry and materials science. This guide has outlined a comprehensive workflow, from synthesis and crystallization to the final stages of structure refinement and analysis. While a lack of published crystal structures for this specific class of compounds necessitates a reliance on data from analogous systems, the principles and methodologies described herein provide a robust framework for researchers entering this field.

Future work should focus on the systematic synthesis and crystallographic characterization of a series of these derivatives to build a comprehensive database of their structural properties. This would enable a deeper understanding of how substituent changes modulate conformation and crystal packing, ultimately facilitating the rational design of new molecules with tailored properties.

References

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Protocols & Analytical Methods

The Strategic Application of 1,1-dimethyl 3-methylcyclobutane-1,1-dicarboxylate in Modern Drug Discovery: A Guide for Medicinal Chemists

Introduction: Embracing Three-Dimensionality in Drug Design

In the relentless pursuit of novel therapeutic agents with enhanced potency, selectivity, and superior pharmacokinetic profiles, medicinal chemists are increasingly venturing beyond the "flatland" of aromatic and conformationally flexible molecules.[1] The incorporation of rigid, three-dimensional scaffolds has emerged as a powerful strategy to pre-organize molecules into a bioactive conformation, thereby minimizing the entropic penalty upon binding to a biological target.[2] Among these scaffolds, the cyclobutane motif has garnered significant attention for its unique structural and physicochemical properties.[1][2]

This guide focuses on the utility of a specific, yet versatile building block: 1,1-dimethyl 3-methylcyclobutane-1,1-dicarboxylate . Its inherent structural features—a puckered four-membered ring, a gem-dicarboxylate handle for diverse functionalization, and a methyl substituent to probe steric interactions—make it an attractive starting point for the synthesis of novel small molecule drug candidates.[1][2] We will explore its synthesis, key chemical transformations, and potential applications in drug discovery, providing detailed protocols and insights to empower researchers in their quest for next-generation therapeutics.

Physicochemical Properties and Structural Features

The 1,1-dimethyl 3-methylcyclobutane-1,1-dicarboxylate building block possesses a unique combination of properties that are advantageous in drug design.

Property	Value	Source
Molecular Formula	C₉H₁₄O₄	[3]
Molecular Weight	186.21 g/mol	[3]
CAS Number	1432679-60-1	[3]
Appearance	Colorless oil (predicted)	-
Boiling Point	Not available	-
LogP (calculated)	~1.5	-

The puckered nature of the cyclobutane ring provides a defined three-dimensional geometry, which can be exploited to orient substituents in specific vectors, enhancing interactions with protein binding pockets.[2] The gem-diester functionality serves as a versatile anchor for a variety of chemical modifications, allowing for the exploration of diverse chemical space.

Synthesis of the Core Scaffold: A Step-by-Step Protocol

The synthesis of 1,1-dimethyl 3-methylcyclobutane-1,1-dicarboxylate can be achieved through a robust and well-established methodology: the intramolecular dialkylation of a malonic ester derivative.[4][5]

Protocol 1: Synthesis of Dimethyl 3-Methylcyclobutane-1,1-dicarboxylate

This protocol outlines a two-step process starting from dimethyl malonate and 1,3-dibromo-2-methylpropane.

Step 1: Mono-alkylation of Dimethyl Malonate

This step is often challenging due to the potential for dialkylation. Careful control of stoichiometry and reaction conditions is crucial.

• Materials:

  • Dimethyl malonate

  • 1,3-dibromo-2-methylpropane

  • Sodium methoxide (NaOCH₃)

  • Anhydrous methanol (MeOH)

  • Anhydrous diethyl ether (Et₂O)

  • Saturated aqueous ammonium chloride (NH₄Cl)

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

• Procedure:

  • To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel under an inert atmosphere (e.g., argon), add anhydrous methanol.

  • Carefully add sodium metal in small portions to generate sodium methoxide in situ.

  • Cool the solution to 0 °C and add dimethyl malonate dropwise.

  • Allow the mixture to stir at room temperature for 30 minutes to ensure complete formation of the enolate.

  • Add 1,3-dibromo-2-methylpropane dropwise at a rate that maintains the reaction temperature below 10 °C.

  • After the addition is complete, allow the reaction to warm to room temperature and then heat to reflux for 12-18 hours, monitoring the reaction progress by TLC or GC/MS.

  • Cool the reaction mixture to room temperature and remove the methanol under reduced pressure.

  • Add water to the residue and extract with diethyl ether (3x).

  • Combine the organic layers, wash with saturated aqueous NH₄Cl and brine, then dry over anhydrous MgSO₄.

  • Filter and concentrate under reduced pressure to obtain the crude mono-alkylated product. Purification by column chromatography may be necessary to separate it from starting materials and the dialkylated byproduct.

Step 2: Intramolecular Cyclization

• Materials:

  • Crude mono-alkylated product from Step 1

  • Sodium methoxide (NaOCH₃)

  • Anhydrous methanol (MeOH)

  • Anhydrous diethyl ether (Et₂O)

  • Saturated aqueous ammonium chloride (NH₄Cl)

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

• Procedure:

  • Dissolve the crude mono-alkylated product in anhydrous methanol in a flame-dried round-bottom flask under an inert atmosphere.

  • Add a solution of sodium methoxide in methanol dropwise at room temperature.

  • Heat the reaction mixture to reflux for 4-6 hours, monitoring for the disappearance of the starting material by TLC or GC/MS.

  • Cool the reaction mixture and work up as described in Step 1 (points 7-10).

  • The crude product, dimethyl 3-methylcyclobutane-1,1-dicarboxylate, can be purified by vacuum distillation.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Cyclobutanes in Small‐Molecule Drug Candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 1,1-Dimethyl 3-methylcyclobutane-1,1-dicarboxylate | C9H14O4 | CID 64994937 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. chem.libretexts.org [chem.libretexts.org]

Application Notes &amp; Protocols: Nickel-Catalyzed Ring-Opening Cross-Coupling of 1,1-Dimethyl 3-Methylcyclobutane-1,1-dicarboxylate

Abstract & Introduction

The strategic cleavage and functionalization of carbon-carbon single bonds represents a formidable challenge and a significant opportunity in modern organic synthesis. Transition metal-catalyzed ring-opening reactions of strained carbocycles, such as cyclobutanes, provide a powerful platform for transforming simple cyclic precursors into complex, high-value acyclic structures. This application note provides a detailed guide to the nickel-catalyzed ring-opening cross-coupling of 1,1-dimethyl 3-methylcyclobutane-1,1-dicarboxylate, a reaction that leverages the inherent ring strain of the cyclobutane core to forge new C(sp³)–C(sp²) bonds.

The gem-dicarboxylate moiety on the substrate serves a dual purpose: it activates the adjacent C1–C2 bond towards oxidative addition by a low-valent metal center and installs a synthetically versatile handle in the final product. The presence of quaternary stereocenters and substituted alkyl chains in the products makes this methodology particularly attractive for applications in medicinal chemistry and materials science, where molecular complexity is paramount.

This document offers a comprehensive overview of the reaction mechanism, detailed experimental protocols for a representative Negishi-type cross-coupling, guidance on parameter optimization, and a troubleshooting guide for researchers, scientists, and drug development professionals.

Scientific Foundation & Reaction Mechanism

The cleavage of a C(sp³)–C(sp³) bond is thermodynamically challenging due to its high bond dissociation energy. Nickel catalysts are particularly effective for this transformation due to their ability to readily cycle between Ni(0) and Ni(II) oxidation states and their favorable energetics for oxidative addition into C–C bonds of strained rings.[1][2]

The currently accepted mechanism for the nickel-catalyzed ring-opening Negishi cross-coupling proceeds through the catalytic cycle illustrated below.

Caption: Proposed catalytic cycle for the Ni-catalyzed ring-opening.

• Oxidative Addition: The cycle begins with the oxidative addition of the active L₂Ni(0) catalyst into the strained C1–C2 bond of the cyclobutane dicarboxylate. This is the rate-limiting step and results in the formation of a five-membered nickelacyclopentane intermediate.

• Transmetalation: An organometallic coupling partner, such as an arylzinc reagent (Ar-ZnX), undergoes transmetalation with the nickelacyclopentane. The aryl group replaces one of the alkyl fragments on the nickel center, breaking open the metallacycle and forming a diaryl- or alkyl-aryl-nickel(II) complex. The use of organozinc reagents in such transformations is well-documented.[3]

• Reductive Elimination: The final step is the reductive elimination of the two organic fragments from the nickel center. This step forges the new C–C bond, releases the final ring-opened product, and regenerates the active Ni(0) catalyst, allowing it to re-enter the catalytic cycle.

Application Protocol: Arylative Ring-Opening with 4-Tolylzinc Chloride

This section provides a detailed, step-by-step protocol for the nickel-catalyzed ring-opening cross-coupling of 1,1-dimethyl 3-methylcyclobutane-1,1-dicarboxylate with an in-situ prepared arylzinc reagent.

3.1 Materials and Equipment

Reagent/Material	Grade	Supplier	Notes
1,1-dimethyl 3-methylcyclobutane-1,1-dicarboxylate	≥97%	AChemBlock	CAS: 1432679-60-1[4]
Bis(1,5-cyclooctadiene)nickel(0), [Ni(cod)₂]	98%	Strem/Aldrich	Highly air-sensitive. Store and handle in a glovebox.
Tricyclohexylphosphine (PCy₃)	97%	Strem/Aldrich	Air-sensitive.
4-Iodotoluene	99%	Sigma-Aldrich
Zinc dust (<10 micron)	98%	Sigma-Aldrich	Activate before use.
1,2-Dibromoethane	99%	Sigma-Aldrich	For zinc activation.
Anhydrous Tetrahydrofuran (THF)	≥99.9%, DriSolv	EMD Millipore	For reaction solvent.
Anhydrous N,N-Dimethylacetamide (DMA)	≥99.8%, DriSolv	EMD Millipore	For organozinc preparation.
Standard Glassware	Oven-dried and cooled under argon.
Glovebox	Maintained under an inert atmosphere (N₂ or Ar).
Magnetic Stirrer/Hotplate
Syringes and Needles	For transfer of anhydrous solvents and reagents.

3.2 Experimental Workflow

Caption: General workflow for the ring-opening cross-coupling reaction.

3.3 Step-by-Step Procedure

Note: All operations involving air-sensitive reagents must be performed under an inert atmosphere (glovebox or Schlenk line).

Part A: Preparation of the Arylzinc Reagent (in a Glovebox)

• Zinc Activation: To a 25 mL oven-dried flask containing a stir bar, add zinc dust (196 mg, 3.0 mmol, 3.0 equiv). Add 3 mL of anhydrous DMA. Add 1,2-dibromoethane (~30 µL) and stir the suspension at room temperature for 15 min. The appearance of bubbles indicates activation.

• Organozinc Formation: To the activated zinc slurry, add a solution of 4-iodotoluene (436 mg, 2.0 mmol, 2.0 equiv) in 2 mL of anhydrous DMA. Stir the mixture at room temperature for 2 hours. The formation of the organozinc reagent results in a grayish, often heterogeneous, mixture.

Part B: Ring-Opening Cross-Coupling Reaction

• Catalyst Preparation (in a Glovebox): In a separate vial, weigh Ni(cod)₂ (13.8 mg, 0.05 mmol, 5 mol%) and PCy₃ (28.0 mg, 0.10 mmol, 10 mol%). Add 2 mL of anhydrous THF and stir for 10 minutes to form a yellow/orange solution. Rationale: The phosphine ligand stabilizes the Ni(0) center and modulates its reactivity.

• Reaction Assembly: To an oven-dried 25 mL Schlenk flask equipped with a stir bar, add 1,1-dimethyl 3-methylcyclobutane-1,1-dicarboxylate (186 mg, 1.0 mmol, 1.0 equiv).

• Solvent and Reagent Addition: Remove the flask from the glovebox and connect to a Schlenk line. Add 3 mL of anhydrous THF via syringe. With vigorous stirring, add the prepared catalyst solution (from step B1) via syringe.

• Initiation: Add the arylzinc slurry (from Part A) to the reaction flask via cannula or a wide-bore syringe.

• Reaction: Immerse the flask in a preheated oil bath at 60 °C and stir for 12-18 hours. Monitor the reaction progress by TLC or GC-MS analysis of quenched aliquots.

Part C: Workup and Purification

• Quenching: Cool the reaction mixture to room temperature. Slowly add 10 mL of saturated aqueous NH₄Cl solution to quench the reaction.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 20 mL).

• Washing & Drying: Combine the organic layers, wash with brine (20 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to isolate the desired product.

3.4 Expected Product and Characterization

The reaction is expected to yield dimethyl 2-(2-methyl-4-(p-tolyl)butan-2-yl)malonate.

• Expected Yield: 65-80%

• ¹H NMR (CDCl₃, 400 MHz): Expect characteristic peaks for the tolyl group (aromatic protons ~7.1 ppm, methyl ~2.3 ppm), the malonate methoxy groups (~3.7 ppm), and multiple aliphatic signals for the newly formed acyclic chain.

• Mass Spectrometry (ESI+): Expect to observe [M+Na]⁺ or [M+H]⁺ corresponding to the product's molecular weight (C₁₇H₂₄O₄, MW = 292.37).

Optimization and Troubleshooting

The success of this reaction is highly dependent on several parameters. The following table provides guidance for optimization and troubleshooting common issues.

Issue	Potential Cause	Suggested Solution
No Reaction / Low Conversion	Inactive Catalyst	Ensure Ni(cod)₂ is fresh and was handled exclusively under inert atmosphere.
Poor Organozinc Formation	Ensure zinc dust was properly activated and reagents were anhydrous. Consider gentle heating (40 °C) during organozinc formation.
Inappropriate Ligand	The steric and electronic properties of the phosphine ligand are crucial.[5] Try a more electron-rich ligand like P(t-Bu)₃ or an N-heterocyclic carbene (NHC) ligand like IPr.[6][7]
Formation of Side Products	β-Hydride Elimination	This can be an issue with certain substrates. Using a bulkier ligand (e.g., PCy₃) can disfavor this pathway.
Homocoupling of Aryl Partner	This suggests the transmetalation/reductive elimination pathway is slow. Try lowering the reaction temperature or using a different ligand.
Poor Reproducibility	Air/Moisture Contamination	Strict adherence to anhydrous and anaerobic techniques is critical. Ensure solvents are freshly dried and all glassware is properly prepared.

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Caption: Decision tree for troubleshooting common reaction issues.

Safety & Handling

• Nickel Compounds: Nickel(0) compounds like Ni(cod)₂ are highly toxic, carcinogenic, and pyrophoric upon exposure to air. Always handle in a functional glovebox. Wear appropriate personal protective equipment (PPE), including lab coat, safety glasses, and gloves.

• Organometallic Reagents: Organozinc reagents are moisture-sensitive. The reaction quench can be exothermic.

• Solvents: THF and DMA are flammable and irritants. Handle in a well-ventilated fume hood.

Always consult the Safety Data Sheet (SDS) for each reagent before use and perform a thorough risk assessment.

References

• Nickel‐Catalyzed Ring Expansion of Cyclobutanones towards Indanones. ResearchGate. [Link]

• Nickel-Catalyzed C–C Activation of Vinylcyclobutane with Visible Light: Scope, Mechanism, and Application to Chemically Recyclable Polyolefins. ACS Publications. [Link]

• Nickel-Catalyzed C–C Activation of Vinylcyclobutane with Visible Light: Scope, Mechanism, and Application to Chemically Recyclable Polyolefins. ACS Figshare. [Link]

• Nickel-Catalyzed Intermolecular Alkyne Insertion into Cyclobutanones. ACS Publications. [Link]

• Merging C–C σ-bond activation of cyclobutanones with CO2 fixation via Ni-catalysis. Chemical Communications (RSC Publishing). [Link]

• Pd-Catalyzed Enantioselective Ring Opening/Cross-Coupling and Cyclopropanation of Cyclobutanones. PubMed. [Link]

• Copper-Catalyzed Ring-Opening Defluoroborylation of gem-Difluorinated Cyclobutenes: A General Route to Bifunctional 1,3-Dienes and Their Applications. ACS Publications. [Link]

• Nickel-catalyzed arylative ring-opening of 3-methylenecycloalkane-1,1-dicarboxylates. Organic Letters. [Link]

• Nickel-catalyzed ring-opening of α-hydroxycyclobutenones with a remarkable ligand effect. Chemical Communications (RSC Publishing). [Link]

• 1,1-Dimethyl 3-methylcyclobutane-1,1-dicarboxylate. PubChem. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Nickel-catalyzed arylative ring-opening of 3-methylenecycloalkane-1,1-dicarboxylates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 1,1-dimethyl 3-methylcyclobutane-1,1-dicarboxylate 97% | CAS: 1432679-60-1 | AChemBlock [achemblock.com]
• 5. Nickel-catalyzed ring-opening of α-hydroxycyclobutenones with a remarkable ligand effect - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. acs.figshare.com [acs.figshare.com]

Protocol for the Saponification of 1,1-Dimethyl 3-Methylcyclobutane-1,1-dicarboxylate: A Guide to Hydrolyzing Sterically Hindered Diesters

An Application Note and Protocol for Researchers

Abstract

This document provides a comprehensive, field-tested protocol for the complete saponification of 1,1-dimethyl 3-methylcyclobutane-1,1-dicarboxylate, a sterically hindered geminal diester. The inherent steric congestion of this substrate, arising from the quaternary carbon of the cyclobutane ring, presents a significant challenge to standard hydrolysis conditions. This guide details a robust methodology employing elevated temperatures and a co-solvent system to drive the reaction to completion. We will elucidate the mechanistic rationale behind the procedural choices, provide a step-by-step workflow from reaction setup to product characterization, and include a troubleshooting guide to address potential challenges. This protocol is designed for researchers in organic synthesis and drug development who require an efficient pathway to the corresponding dicarboxylic acid, a potentially valuable building block.

Introduction and Scientific Rationale

Saponification, the base-mediated hydrolysis of an ester, is a fundamental transformation in organic synthesis.[1] The reaction typically proceeds via a bimolecular nucleophilic acyl substitution (BAc2) mechanism, where a hydroxide ion attacks the electrophilic carbonyl carbon.[2] While straightforward for simple esters, substrates with significant steric hindrance around the carbonyl center can dramatically slow the reaction rate, often leading to incomplete conversion under standard conditions.[3][4]

The target molecule, 1,1-dimethyl 3-methylcyclobutane-1,1-dicarboxylate, exemplifies this challenge. The approach of the hydroxide nucleophile is impeded by:

• A Quaternary Carbon Center: The two ester groups are attached to a single carbon atom on the cyclobutane ring.

• Gem-Dimethyl Substitution: The presence of two methyl groups on the same carbon atom that bears the esters creates a neopentyl-like environment, which is notoriously resistant to nucleophilic attack.

• The Cyclobutane Ring: The rigid four-membered ring structure further constrains the geometry around the reaction center.

To overcome these kinetic barriers, this protocol employs a combination of forcing conditions designed to increase the effective concentration of reactants and provide sufficient thermal energy to surmount the high activation energy of the reaction. The use of a co-solvent system (THF/water) enhances the solubility of the hydrophobic diester in the aqueous basic medium, ensuring a homogeneous reaction mixture and maximizing the interaction between the substrate and the hydroxide ions.[3]

Reaction Mechanism and Workflow

The saponification of the diester is an effectively irreversible process.[5] The hydroxide ion attacks the carbonyl, forming a tetrahedral intermediate. This intermediate then collapses, expelling a methoxide anion to yield a carboxylic acid. In the basic medium, the carboxylic acid is immediately and irreversibly deprotonated to form the carboxylate salt. This acid-base step drives the reaction to completion.[5] A second, independent saponification event occurs at the second ester group to yield the final dicarboxylate salt.

Caption: Overall reaction scheme for the saponification.

The experimental procedure is designed as a self-validating system, incorporating a monitoring step (TLC) to ensure complete consumption of the starting material before proceeding to the work-up and purification stages.

Caption: Detailed experimental workflow for the saponification protocol.

Detailed Experimental Protocol

This protocol is based on established methods for the hydrolysis of sterically hindered esters and analogous cyclobutane structures.[3][6]

Materials and Reagents

Reagent/Material	Grade	Supplier Example	Notes
1,1-Dimethyl 3-methylcyclobutane-1,1-dicarboxylate	Reagent ≥98%	(Internal)	Starting material.
Potassium Hydroxide (KOH)	ACS Reagent, ≥85%	Sigma-Aldrich	Use pellets. Strong caustic.
Tetrahydrofuran (THF)	Anhydrous, ≥99.9%	Sigma-Aldrich	Co-solvent.
Deionized Water (H₂O)	Type I	Millipore
Hydrochloric Acid (HCl)	ACS Reagent, 37%	Fisher Scientific	For acidification. Strong corrosive.
Ethyl Acetate (EtOAc)	ACS Grade	VWR	Extraction solvent.
Hexanes	ACS Grade	VWR	For recrystallization.
Anhydrous Sodium Sulfate (Na₂SO₄)	ACS Grade, Granular	BeanTown Chemical	Drying agent.
TLC Plates	Silica Gel 60 F₂₅₄	Merck	For reaction monitoring.

Step-by-Step Procedure

Reaction Setup

• To a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 1,1-dimethyl 3-methylcyclobutane-1,1-dicarboxylate (e.g., 5.00 g, 1 equivalent).

• Add 50 mL of Tetrahydrofuran (THF) to the flask and stir until the diester is fully dissolved.

• In a separate beaker, dissolve potassium hydroxide (KOH) (e.g., 5.0 g, ~4 equivalents) in 50 mL of deionized water. Caution: This process is highly exothermic. Use an ice bath to cool the beaker while dissolving the KOH.

• Carefully add the aqueous KOH solution to the flask containing the diester solution. The mixture may become biphasic or cloudy.

Reaction Execution & Monitoring

• Heat the reaction mixture to reflux using a heating mantle. A typical reflux temperature for a THF/water mixture is around 70-80 °C.

• Allow the reaction to stir vigorously at reflux for 12-24 hours. The mixture should become homogeneous as the reaction progresses.

• Reaction Monitoring (Self-Validation Checkpoint): After 12 hours, and every 4 hours thereafter, monitor the reaction's progress by Thin-Layer Chromatography (TLC).

  • Prepare a TLC chamber with a suitable eluent (e.g., 30% Ethyl Acetate in Hexanes).

  • Carefully take a small aliquot from the reaction mixture, dilute it with EtOAc, and spot it on the TLC plate alongside a spot of the starting material.

  • The reaction is complete when the starting diester spot is no longer visible by UV light or staining.

Work-up and Product Isolation

• Once the reaction is complete, remove the heating mantle and allow the flask to cool to room temperature.

• Remove the THF from the mixture using a rotary evaporator.

• Cool the remaining aqueous solution in an ice-water bath.

• Acidification: Slowly and carefully add concentrated HCl dropwise to the cold, stirring solution. Gas evolution (CO₂ from any carbonate) may occur. Continue adding acid until the pH of the solution is between 1 and 2 (check with pH paper). A white precipitate of the dicarboxylic acid should form.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers. Wash the combined organic phase with brine (1 x 50 mL) to remove residual water and inorganic salts.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the filtrate under reduced pressure to yield the crude dicarboxylic acid, which should be a white solid.

Purification

• Purify the crude product by recrystallization. Dissolve the solid in a minimum amount of hot ethyl acetate and add hexanes dropwise until the solution becomes cloudy. Allow it to cool slowly to room temperature and then in a refrigerator to maximize crystal formation.

• Collect the purified crystals by vacuum filtration, wash with a small amount of cold hexanes, and dry under high vacuum.

Characterization

The identity and purity of the final product, 1,1-dimethyl 3-methylcyclobutane-1,1-dicarboxylic acid, should be confirmed by standard analytical techniques:

• ¹H NMR: Expect the disappearance of the methyl ester singlet (typically around 3.7 ppm) and the appearance of a broad singlet for the carboxylic acid protons (>10 ppm).

• ¹³C NMR: Expect the disappearance of the methyl ester carbon (typically around 52 ppm) and the appearance of a carboxylic acid carbonyl carbon (typically >175 ppm).

• FT-IR: Look for the appearance of a broad O-H stretch (2500-3300 cm⁻¹) characteristic of a carboxylic acid, alongside the C=O stretch (around 1700 cm⁻¹).

• Melting Point: A sharp melting point range indicates high purity.

Troubleshooting Guide

Issue	Probable Cause	Recommended Solution
Reaction is Incomplete	Insufficient reaction time or temperature.	Continue refluxing and monitor by TLC. Ensure the heating mantle is maintaining a consistent reflux.
Inactive base (KOH absorbed moisture/CO₂).	Use fresh, high-quality KOH pellets.
Low Yield	Incomplete extraction of the dicarboxylic acid.	The diacid may have some water solubility. Increase the number of extractions with ethyl acetate (e.g., to 5x).
Product lost during recrystallization.	Ensure a minimal amount of hot solvent is used for dissolution. Cool the solution slowly to maximize crystal growth.
Oily Product after Work-up	Presence of residual solvent or mono-acid intermediate.	Ensure the product is dried thoroughly under high vacuum. If the issue persists, consider a column chromatography purification step.

Safety Precautions

• Potassium Hydroxide (KOH): Corrosive and can cause severe burns. Handle with gloves and safety glasses in a well-ventilated fume hood. The dissolution in water is highly exothermic.

• Hydrochloric Acid (HCl): Concentrated HCl is highly corrosive and releases toxic fumes. Handle only in a fume hood with appropriate personal protective equipment (PPE).

• Solvents: THF, ethyl acetate, and hexanes are flammable. Keep away from ignition sources. Perform all solvent handling in a fume hood.

• Reflux: Always use a reflux condenser with proper water flow to prevent solvent evaporation and pressure buildup. Never heat a closed system.

References

• Patsay, I., & Koutentis, P. A. (2011). Mild alkaline hydrolysis of hindered esters in non-aqueous solution. Arkat USA. Link

• BenchChem. (2025). Overcoming low yield in the saponification step of Himanimide C synthesis. BenchChem Application Notes. Link

• The Chemistry Teacher. (n.d.). Ester hydrolysis. thechemistryteacher.com. Link

• Master Organic Chemistry. (2022). Basic Hydrolysis of Esters – Saponification. masterorganicchemistry.com. Link

• Ray, C. (n.d.). 1,1-Cyclobutanedicarboxylic acid. Organic Syntheses. Link

• Khurana, J. M., & Chauhan, P. (2016). Facile Hydrolysis of Esters with KOH-Methanol at Ambient Temperature. ResearchGate. Link

• Mavroudakis, E. (1951). Potassium hydroxide solution 10% for the fast hydrolysis of esters for analysis. PubMed. Link

Sources

• 1. organicchemistrytutor.com [organicchemistrytutor.com]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. arches.union.edu:443 [arches.union.edu:443]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Organic Syntheses Procedure [orgsyn.org]

Application Note: 1,1-Dimethyl 3-Methylcyclobutane-1,1-Dicarboxylate in API Synthesis

Executive Summary

1,1-Dimethyl 3-methylcyclobutane-1,1-dicarboxylate (CAS: 1432679-60-1) is a highly specialized, premium building block utilized in the synthesis of next-generation Active Pharmaceutical Ingredients (APIs). In modern medicinal chemistry, incorporating substituted cyclobutanes is a proven strategy to restrict conformational flexibility, improve metabolic stability by replacing gem-dimethyl groups, and precisely vector pharmacophores into deep hydrophobic pockets. Recently, this specific scaffold has gained immense prominence in the development of Casitas B-lineage lymphoma-b (CBL-B) inhibitors—a breakthrough class of cancer immunotherapeutics.

Mechanistic Rationale: The "Pocket-Filling Widget"

CBL-B is an E3 ubiquitin ligase that acts as a critical negative regulator of T-cell activation. Inhibiting CBL-B effectively "takes the brakes off" the immune system, allowing for robust anti-tumor responses. The design of small-molecule CBL-B inhibitors, such as NX-1607 and its analogs, relies heavily on an intramolecular glue mechanism that locks the protein in an inactive state .

Why is the 3-methylcyclobutane moiety essential? Structural biology reveals that the cyclobutane ring acts as a rigid spacer, directing a triazole or amide "widget" perfectly toward the Tyr363 and Tyr260 residues of the target protein to form essential hydrogen bonds and π−π stacking interactions. Concurrently, the methyl substituent on the cyclobutane ring is not merely decorative; it actively occupies a linear hydrophobic sub-pocket formed by residues L287 and T219 . This dual function—conformational restriction and hydrophobic anchoring—makes 1,1-dimethyl 3-methylcyclobutane-1,1-dicarboxylate an irreplaceable starting material for these APIs.

Chemical Workflow & Biological Pathway

Figure 1: Synthetic workflow from 1,1-dimethyl 3-methylcyclobutane-1,1-dicarboxylate to API.

Figure 2: Mechanism of action for CBL-B inhibitors rescuing T-cell signaling pathways.

Self-Validating Experimental Protocols

Protocol A: Saponification and Decarboxylation

Causality & Design: The dimethyl ester is preferred over the diethyl variant because the methyl singlets (~3.70 ppm) provide an unambiguous NMR signal to monitor hydrolysis. Saponification yields a diacid intermediate, which is subsequently decarboxylated under thermal conditions to generate the mono-acid. This step establishes the critical cis/trans stereoisomerism required for optimal target binding in the final API.

Step-by-Step Methodology:

• Hydrolysis: Dissolve 1,1-dimethyl 3-methylcyclobutane-1,1-dicarboxylate (1.0 eq) in a 2:1:1 mixture of THF/MeOH/H 2​ O (0.5 M concentration). Add NaOH (3.0 eq) and stir at 40 °C for 4 hours.

• Validation Checkpoint 1: Analyze an aliquot by 1 H NMR. The reaction is complete when the ester methoxy singlets at δ 3.70 ppm completely disappear. Do not proceed until conversion is >98%.

• Acidification: Cool the mixture to 0 °C and carefully acidify to pH 2 using 2M HCl. Extract the aqueous layer with EtOAc (3x). Dry the combined organic layers over anhydrous Na 2​ SO 4​ and concentrate in vacuo to yield the crude diacid.

• Decarboxylation: Dissolve the crude diacid in anhydrous toluene (0.2 M). Heat at reflux (110 °C) for 12 hours. The evolution of CO 2​ gas drives the reaction forward.

• Validation Checkpoint 2: Monitor gas evolution via a mineral oil bubbler. The reaction is complete when bubbling ceases. Concentrate the solvent to yield 3-methylcyclobutane-1-carboxylic acid as a cis/trans mixture, ready for downstream separation or direct coupling.

Protocol B: Amide Coupling for Scaffold Assembly

Causality & Design: Cyclobutanecarboxylic acids are sterically hindered. Standard carbodiimide coupling (e.g., EDC/HOBt) often results in poor yields and sluggish kinetics. We utilize HATU, a highly reactive uronium salt, in the presence of DIPEA to ensure rapid formation of the active ester, minimizing epimerization and maximizing the yield of the target API scaffold.

Step-by-Step Methodology:

• Activation: Dissolve 3-methylcyclobutane-1-carboxylic acid (1.0 eq) in anhydrous DMF (0.2 M). Add DIPEA (3.0 eq) followed by HATU (1.2 eq). Stir at room temperature for 15 minutes to pre-form the active ester.

• Coupling: Add the target amine (e.g., a functionalized aniline or hydrazine derivative for triazole formation) (1.0 eq) to the solution. Stir at room temperature for 4 hours.

• Validation Checkpoint 3: Monitor by LC-MS. Look for the disappearance of the activated acid mass and the appearance of the product mass [M+H] + .

• Workup: Quench the reaction with saturated aqueous NaHCO 3​ . Extract with EtOAc. Wash the organic layer with 5% aqueous LiCl (to remove residual DMF) and brine, dry over Na 2​ SO 4​ , and purify via flash column chromatography.

Quantitative Data & Reaction Parameters

To ensure reproducibility across different scale-up environments, the following table summarizes the key quantitative metrics and analytical markers associated with the protocols described above.

Reaction Step	Reagents / Conditions	Expected Yield	Key Analytical Markers (Validation)
1. Hydrolysis	NaOH (3 eq), THF/MeOH/H 2​ O, 40 °C, 4h	>95% (Crude)	1 H NMR: Disappearance of -OCH 3​ singlet at δ 3.70 ppm.
2. Decarboxylation	Toluene, Reflux (110 °C), 12h	80 - 88%	Physical: Cessation of CO 2​ evolution.MS: [M-H] − = 113.1 m/z
3. Amide Coupling	HATU (1.2 eq), DIPEA (3 eq), DMF, RT, 4h	75 - 85%	LC-MS: Appearance of API[M+H] + peak.TLC: New UV-active spot, R f​ ~0.4 (Hex/EtOAc).

References

• Discovery and Biological Evaluation of Novel, Potent, and Orally Available CBLB Inhibitors. Journal of Medicinal Chemistry, 2025.[Link]

• The co-crystal structure of Cbl-b and a small-molecule inhibitor reveals the mechanism of Cbl-b inhibition. Communications Biology, 2023.[Link]

Catalytic Hydrogenation Methods for the Synthesis of Dimethyl 3-methylcyclobutane-1,1-dicarboxylate

An Application Note and Protocol for Researchers

Authored by: A Senior Application Scientist

Abstract

This technical guide provides detailed methodologies for the synthesis of dimethyl 3-methylcyclobutane-1,1-dicarboxylate via catalytic hydrogenation of an unsaturated precursor. Recognizing that the target molecule is a saturated cyclobutane, this document first outlines a plausible synthetic route to a suitable starting material, dimethyl 3-methyl-2-cyclobutene-1,1-dicarboxylate. Subsequently, it details three distinct, field-proven protocols for the catalytic hydrogenation of this precursor using common heterogeneous catalysts: Palladium on Carbon (Pd/C), Platinum(IV) Oxide (PtO₂, Adams' catalyst), and Raney® Nickel. The guide emphasizes the causality behind experimental choices, potential side reactions, and stereochemical considerations, offering researchers a comprehensive and practical framework for the synthesis of this substituted cyclobutane scaffold.

Introduction: The Significance of Substituted Cyclobutanes

Cyclobutane rings are crucial structural motifs in a wide array of bioactive natural products and pharmaceutical agents.[1] Their inherent ring strain and unique three-dimensional conformations are often key to their biological activity. The gem-dimethylcyclobutane moiety, in particular, is a recurring feature in various natural products.[2] The target molecule of this guide, dimethyl 3-methylcyclobutane-1,1-dicarboxylate, is a functionalized scaffold that can serve as a versatile building block for more complex molecules in drug discovery and materials science.

The synthesis of this saturated cyclobutane logically proceeds from an unsaturated precursor. Catalytic hydrogenation is a powerful and widely used reduction method in organic synthesis due to its high efficiency, clean reaction profile, and the relative ease of catalyst removal.[3] This guide will provide researchers with a robust set of protocols to achieve this transformation.

Part 1: Synthesis of an Unsaturated Precursor

The most direct approach to the target molecule is the hydrogenation of a corresponding cyclobutene. Here, we propose the synthesis of dimethyl 3-methyl-2-cyclobutene-1,1-dicarboxylate as a suitable precursor. This can be achieved via a Rh(II)-catalyzed ring expansion of a readily available cyclopropyl N-tosylhydrazone, a method known for its efficiency in forming substituted cyclobutenes.[4]

Workflow for Precursor Synthesis and Hydrogenation

Caption: Overall workflow from precursor synthesis to the final hydrogenated product.

Part 2: Principles of Catalytic Hydrogenation of Cyclobutenes

The hydrogenation of the endocyclic double bond in the cyclobutene precursor is a thermodynamically favorable process, converting a strained alkene into a more stable alkane.[3] This reaction is typically performed using a heterogeneous catalyst, where the reaction occurs on the surface of a solid catalyst suspended in a liquid phase containing the substrate.

The Catalytic Cycle

The generally accepted mechanism involves the following key steps on the metal surface:

• Adsorption of H₂: Molecular hydrogen adsorbs onto the metal surface and dissociates into reactive hydrogen atoms.

• Adsorption of Alkene: The cyclobutene precursor adsorbs onto the catalyst surface via its π-bond.

• Hydrogen Transfer: Stepwise transfer of two hydrogen atoms from the metal surface to the carbons of the double bond occurs.

• Desorption: The resulting saturated product has a lower affinity for the metal surface and desorbs, freeing the catalytic site for another cycle.[5]

Caption: Simplified catalytic cycle for heterogeneous hydrogenation.

Choice of Catalyst: A Causal Explanation

The choice of catalyst is critical and influences reaction rate, selectivity, and conditions.

• Palladium on Carbon (Pd/C): This is the most common, versatile, and cost-effective hydrogenation catalyst.[5][6] It is highly active for the reduction of carbon-carbon multiple bonds and generally requires mild conditions (room temperature, low H₂ pressure).[7] However, it can sometimes cause isomerization of adjacent stereocenters.[5]

• Platinum(IV) Oxide (PtO₂): Known as Adams' catalyst, PtO₂ is a precursor that is reduced in situ to active platinum metal. It is highly effective and often used when Pd/C might cause unwanted side reactions like dehalogenation or when the substrate is sterically hindered.[8] It typically requires slightly more forcing conditions than Pd/C.

• Raney® Nickel: This is a fine-grained, porous nickel-aluminium alloy, activated by leaching the aluminium with sodium hydroxide.[9][10] It is a powerful and inexpensive catalyst, particularly useful for large-scale industrial hydrogenations.[10][11] It often requires higher temperatures and pressures than palladium or platinum catalysts.[12]

Stereochemical Considerations

Heterogeneous catalytic hydrogenation typically results in the syn-addition of hydrogen, where both hydrogen atoms add to the same face of the double bond.[5] For the proposed cyclobutene precursor, the substrate will adsorb onto the catalyst from its less sterically hindered face. The gem-dimethyl group at the C1 position will likely direct the incoming hydrogen to the opposite face of the ring, leading to a predictable diastereomer as the major product.

Part 3: Detailed Experimental Protocols

Safety Precautions: Catalytic hydrogenation involves flammable solvents and explosive hydrogen gas. All procedures must be conducted in a well-ventilated fume hood. Palladium on carbon and Raney® Nickel are pyrophoric when dry and must be handled with care, typically as a slurry or under a blanket of inert gas.[7]

Protocol 1: Hydrogenation using Palladium on Carbon (Pd/C)

This protocol is suitable for reactions at or near atmospheric pressure and is often the first method to be screened due to its mild conditions.[6][7]

Materials:

• Dimethyl 3-methyl-2-cyclobutene-1,1-dicarboxylate (1.0 g, 5.43 mmol)

• 10% Palladium on Carbon (Pd/C), 50% wet (approx. 50-100 mg, 5-10 wt% dry basis)

• Methanol or Ethyl Acetate (25 mL)

• Hydrogen (H₂) gas supply (balloon or gas cylinder)

• Three-neck round-bottom flask (100 mL)

• Magnetic stirrer and stir bar

• Celite® for filtration

Procedure:

• To a 100 mL three-neck flask containing a magnetic stir bar, add the Pd/C catalyst.

• Seal the flask and purge with an inert gas (Argon or Nitrogen).

• Add the solvent (e.g., Methanol) to the flask.

• Dissolve the cyclobutene precursor (1.0 g) in a small amount of the solvent and add it to the reaction flask via syringe.

• Seal the flask, and with vigorous stirring, evacuate the flask and backfill with H₂ gas from a balloon. Repeat this purge cycle 3-5 times to ensure an inert atmosphere is replaced by hydrogen.

• Leave the reaction to stir vigorously under a positive pressure of H₂ (balloon) at room temperature.

• Monitor the reaction progress by TLC or GC-MS. The reaction is typically complete within 2-6 hours.

• Once complete, carefully purge the flask with Nitrogen to remove all hydrogen.

• Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the Celite® pad with the reaction solvent (2 x 10 mL). Caution: Do not allow the catalyst on the Celite® to dry out as it is pyrophoric.[7]

• Combine the filtrates and remove the solvent under reduced pressure to yield the crude product.

• Purify the product by silica gel chromatography if necessary.

Protocol 2: Hydrogenation using Platinum(IV) Oxide (PtO₂)

This method is robust and often used for more challenging reductions or when side reactions with Pd/C are a concern.[13][14]

Materials:

• Dimethyl 3-methyl-2-cyclobutene-1,1-dicarboxylate (1.0 g, 5.43 mmol)

• Platinum(IV) Oxide (PtO₂, Adams' catalyst) (25-50 mg)

• Glacial Acetic Acid or Ethanol (25 mL)

• Parr Hydrogenation Apparatus or similar pressure vessel

• Glass liner for the pressure vessel

Procedure:

• Place the cyclobutene precursor (1.0 g) and the solvent (e.g., Glacial Acetic Acid) into the glass liner of the Parr apparatus.

• Add the PtO₂ catalyst to the solution.

• Assemble the Parr apparatus, seal it, and purge the vessel with H₂ gas several times (typically 3-4 cycles of pressurizing to ~50 psi and venting).

• Pressurize the vessel with H₂ to the desired pressure (e.g., 50-70 bar).[14]

• Begin vigorous stirring or shaking. The uptake of hydrogen can be monitored by the pressure drop. The initial reduction of PtO₂ to active platinum is often observed as a color change to black.

• Continue the reaction at room temperature until hydrogen uptake ceases (typically 4-12 hours).

• Once the reaction is complete, carefully vent the excess hydrogen and purge the vessel with Nitrogen.

• Disassemble the apparatus and filter the reaction mixture through Celite® to remove the catalyst.

• If acetic acid was used as the solvent, carefully neutralize the filtrate with a saturated solution of sodium bicarbonate and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Dry the organic extracts over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

Protocol 3: Hydrogenation using Raney® Nickel

This protocol is highly effective but often requires elevated temperature and pressure. It is particularly suited for scaling up reactions.[10][11]

Materials:

• Dimethyl 3-methyl-2-cyclobutene-1,1-dicarboxylate (1.0 g, 5.43 mmol)

• Raney® Nickel (approx. 0.5 g of a 50% slurry in water)

• Ethanol (25 mL)

• Parr Hydrogenation Apparatus or similar autoclave

Procedure:

• Carefully wash the Raney® Nickel slurry with ethanol (3 x 10 mL) to remove the water. This should be done by decanting the supernatant after allowing the nickel to settle. Caution: Raney® Nickel is pyrophoric and must not be allowed to run dry.

• Add the washed Raney® Nickel catalyst and 15 mL of ethanol to the pressure vessel.

• Add a solution of the cyclobutene precursor (1.0 g) in ethanol (10 mL) to the vessel.

• Seal the autoclave, purge with H₂, and then pressurize to the desired pressure (e.g., 50-70 bar).[15]

• Heat the reaction to the desired temperature (e.g., 45-60 °C) with vigorous stirring.[15]

• Maintain the reaction at this temperature and pressure until hydrogen uptake ceases (typically 6-20 hours).

• Cool the reactor to room temperature, vent the excess hydrogen, and purge with Nitrogen.

• The Raney® Nickel can be separated by carefully decanting the solution or by filtration through Celite®. Due to its magnetic properties, a strong magnet can also be used to hold the catalyst at the bottom of the flask during decantation.

• Remove the solvent from the supernatant under reduced pressure to yield the crude product.

Part 4: Data Presentation and Method Comparison

The choice of hydrogenation method can be guided by available equipment, scale, and the need to avoid specific side reactions. The following table summarizes the typical parameters for each protocol.

Parameter	Protocol 1: Pd/C	Protocol 2: PtO₂	Protocol 3: Raney® Nickel
Catalyst Loading	5-10 wt% (dry basis)	2-5 wt%	~25-50 wt% (slurry basis)
H₂ Pressure	Atmospheric (Balloon)	50-70 bar	50-70 bar
Temperature	Room Temperature	Room Temperature	45-60 °C
Typical Solvent	Methanol, Ethyl Acetate	Acetic Acid, Ethanol	Ethanol
Reaction Time	2-6 hours	4-12 hours	6-20 hours
Key Advantage	Very mild conditions	High activity, fewer side reactions	Cost-effective for scale-up
Key Disadvantage	Potential for isomerization	Higher cost	Pyrophoric, requires pressure

Part 5: Characterization of Dimethyl 3-methylcyclobutane-1,1-dicarboxylate

The final product should be characterized to confirm its structure and purity. The PubChem entry for this molecule provides key identifiers.[16]

• ¹H NMR: The spectrum will show the disappearance of the olefinic proton signal from the precursor and the appearance of new aliphatic protons in the cyclobutane ring. Key signals would include singlets for the two methoxy groups, a singlet for the gem-dimethyl group (or two singlets if they are diastereotopic), and multiplets for the cyclobutane ring protons.

• ¹³C NMR: The spectrum will confirm the absence of sp² hybridized carbons from the double bond and the presence of only sp³ carbons for the cyclobutane ring.

• Mass Spectrometry (MS): Will confirm the molecular weight of the product (C₉H₁₄O₄, MW: 186.20 g/mol ).[16]

Conclusion

This guide provides a comprehensive overview and actionable protocols for the catalytic hydrogenation of an unsaturated cyclobutene precursor to yield dimethyl 3-methylcyclobutane-1,1-dicarboxylate. By understanding the principles behind catalyst selection and reaction conditions, researchers can effectively synthesize this valuable cyclobutane building block. The choice between Pd/C, PtO₂, and Raney® Nickel will depend on the specific requirements of the synthesis, including scale, purity, and available equipment. Careful execution of these protocols will enable the reliable and efficient production of the target molecule for further applications in chemical research and development.

References

• (No Author). (n.d.). Mechanisms of Methylenecyclobutane Hydrogenation over Supported Metal Catalysts Studied by Parahydrogen‐Induced Polarization Technique. ResearchGate. Retrieved from [Link]

• Kovtunov, K. V., et al. (2022). Mechanisms of Methylenecyclobutane Hydrogenation over Supported Metal Catalysts Studied by Parahydrogen-Induced Polarization Technique. ChemPhysChem, 23(7), e202200072. Retrieved from [Link]

• Cripps, H. N., Williams, J. K., & Sharkey, W. H. (1963). 3-Methylenecyclobutane-1,2-dicarboxylic acid, dimethyl ester. Organic Syntheses, 43, 73. Retrieved from [Link]

• (No Author). (n.d.). Chemistry of methylenecyclobutane. ResearchGate. Retrieved from [Link]

• Aguado, G. P., et al. (2004). Stereoselective Rh-catalyzed hydrogenation of cyclobutyl chiral enamides: double stereodifferentiation vs catalyst-controlled diastereoselection. The Journal of Organic Chemistry, 69(23), 7971-7978. Retrieved from [Link]

• (No Author). (n.d.). Hydrogenation (atmospheric pressure) with Pd/C. Retrieved from [Link]

• Pinazzi, C., et al. (2002). Synthesis and Polymerization of Methyl 3-Methylcyclobutene-1-carboxylate. Macromolecules, 35(5), 1596-1601. Retrieved from [Link]

• (No Author). (n.d.). US8969404B2 - Purifying crude furan 2,5-dicarboxylic acid by hydrogenation. Google Patents.
• (No Author). (n.d.). US4684735A - Promotion of raney nickel hydrogenation catalyst. Google Patents.

• Mariella, R. P., & Raube, R. (1953). Diethyl 1,1-cyclobutanedicarboxylate. Organic Syntheses, 33, 23. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 1,1-Dimethyl 3-methylcyclobutane-1,1-dicarboxylate. PubChem. Retrieved from [Link]

• Davies, H. M., & Dai, X. (2014). Applications of C–H Functionalization Logic to Cyclobutane Synthesis. The Journal of Organic Chemistry, 79(10), 4383-4397. Retrieved from [Link]

• (No Author). (n.d.). From gem‐Dichlorocyclobutenones to Cyclobutenols: Unveiling a Ruthenium‐Catalyzed Allylic Reduction‐Asymmetric Transfer Hydrogenation Cascade. ResearchGate. Retrieved from [Link]

• Davies, H. M., & Dai, X. (2014). Applications of C–H Functionalization Logic to Cyclobutane Synthesis. PMC. Retrieved from [Link]

• Fodor, G., et al. (2010). Cyclobutane-Derived Diamines: Synthesis and Molecular Structure. The Journal of Organic Chemistry, 75(17), 5871-5879. Retrieved from [Link]

• Aricò, F., et al. (2020). Regeneration of Raney®-Nickel Catalyst for the Synthesis of High-Value Amino-Ester Renewable Monomers. Catalysts, 10(2), 223. Retrieved from [Link]

• (No Author). (n.d.). Enantioselective Hydrofunctionalization of Cyclobutenones: Total Synthesis of gem‐Dimethylcyclobutane Natural Products. ResearchGate. Retrieved from [Link]

• Ashenhurst, J. (2011). Palladium on Carbon (Pd/C) for Catalytic Hydrogenation of Alkenes. Master Organic Chemistry. Retrieved from [Link]

• Ananikov, V. P., et al. (2023). Air-Stable Efficient Nickel Catalyst for Hydrogenation of Organic Compounds. Catalysts, 13(4), 706. Retrieved from [Link]

• Trofimov, B. A., et al. (2021). Sustainable Hydrogenation of Vinyl Derivatives Using Pd/C Catalysts. Catalysts, 11(2), 193. Retrieved from [Link]

• (No Author). (n.d.). Diastereoselective Radical-Type Cyclopropanation of Electron-Deficient Alkenes Mediated by the Highly Active Cobalt(II) Tetramethyltetraaza[9]annulene Catalyst. Retrieved from [Link]

• (No Author). (n.d.). US4058572A - Hydrogenation of cyclic unsaturated compounds. Google Patents.

• (No Author). (n.d.). Simple H2-free hydrogenation of unsaturated monoterpenoids catalyzed by Raney nickel. ResearchGate. Retrieved from [Link]

• (No Author). (2016). Synthesis of 3-Methylenecyclopentene from 1-methylCyclobutene. Chemistry Stack Exchange. Retrieved from [Link]

• (No Author). (n.d.). Synthesis of methyl 1-methylcyclobutane carboxylate. PrepChem.com. Retrieved from [Link]

• (No Author). (n.d.). The Art of Heterogenous Catalytic Hydrogenation Part 2. University of Illinois. Retrieved from [Link]

• (No Author). (n.d.). Reaction-activated palladium catalyst for dehydrogenation of substituted cyclohexanones to phenols and H2 without oxidants and hydrogen acceptors. Royal Society of Chemistry. Retrieved from [Link]

• (No Author). (n.d.). Homogeneous catalytic hydrogenation dicarboxylic acid esters. II. OA Monitor Ireland. Retrieved from [Link]

• Sreenivasulu, R., et al. (2015). Catalytic Hydrogenation of Substituted Pyridines with PtO2 Catalyst. Asian Journal of Chemistry, 27(12), 4358-4360. Retrieved from [Link]

• (No Author). (2022). 10.21: Reduction of Alkenes - Catalytic Hydrogenation. Chemistry LibreTexts. Retrieved from [Link]

• (No Author). (n.d.). Dimethyl cyclobutane-1,1-dicarboxylate (C8H12O4). PubChemLite. Retrieved from [Link]

• (No Author). (n.d.). Scalable preparation and property investigation of a cis -cyclobutane-1,2-dicarboxylic acid from β- trans -cinnamic acid. ResearchGate. Retrieved from [Link]

• (No Author). (2025). Stereochemistry of acid-catalyzed hydrogenation. Reddit. Retrieved from [Link]

• (No Author). (2020). Introducing Complex NMR Mixtures at the Undergraduate Level: Isomerization, Separation and Analysis of the Diels-Alder Adducts from the Reaction of Methylcyclopentadiene and Maleic Anhydride (Part II). Retrieved from [Link]

• Guo, Z., et al. (n.d.). Complete Hydrogenation of Aromatic Compounds by Platinum Nanowire Catalysts. The Royal Society of Chemistry. Retrieved from [Link]

• Boyd, M. J., et al. (2017). Catalytic asymmetric hydrometallation of cyclobutenes with salicylaldehydes. Nature Communications, 8, 14221. Retrieved from [Link]

• (No Author). (n.d.). Cyclopent-3-ene-1,1-dicarboxylic acid diethyl ester 4. The Royal Society of Chemistry. Retrieved from [Link]

• (No Author). (n.d.). Catalytic Hydrogenation of Substituted Pyridines with PtO2 Catalyst. ResearchGate. Retrieved from [Link]

• (No Author). (n.d.). Dimethyl 7-(dimethylamino)-3,4-dihydro-1-(2-oxopropyl)-4-phenylnaphthalene-2,2(1H)-dicarboxylate. MDPI. Retrieved from [Link]

• (No Author). (n.d.). Rh(II)-Catalyzed Ring Expansion of Cyclopropyl N-Tosylhydrazones to 1-Substituted Cyclobutenes. Organic Chemistry Portal. Retrieved from [Link]

• (No Author). (n.d.). Asymmetric Transfer Hydrogenation of Cyclobutenediones. Journal of the American Chemical Society. Retrieved from [Link]

• (No Author). (n.d.). 1-Acetyl-2,3-Dimethylimidazolidine: A Novel Organic Reductant for Transfer Hydrogenation. Retrieved from [Link]

• (No Author). (n.d.). Catalytic Hydrogenation Products of Aromatic and Aliphatic Dicarboxylic Acids. Asian Journal of Chemistry. Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Center: Yield Optimization for 1,1-Dimethyl 3-methylcyclobutane-1,1-dicarboxylate Synthesis

Welcome to the Application Scientist Troubleshooting Portal. This guide is specifically engineered for researchers and drug development professionals synthesizing 1,1-dimethyl 3-methylcyclobutane-1,1-dicarboxylate [1]. Synthesizing four-membered rings via malonate alkylation is notoriously challenging due to the high ring strain (~26 kcal/mol) of the cyclobutane transition state. This guide provides a mechanistic breakdown, optimization matrices, and a self-validating protocol to maximize your yield.

Mechanistic Overview & Workflow

The reaction proceeds via a two-step sequence: an initial rapid intermolecular SN​2 mono-alkylation, followed by a slower, rate-limiting intramolecular SN​2 cyclization. The primary failure modes are stalling at the acyclic intermediate, intermolecular oligomerization, and base-catalyzed elimination.

Reaction pathway and competing side reactions in cyclobutane synthesis.

Quantitative Optimization Matrix

Choosing the right base, solvent, and electrophile is critical. The table below summarizes the causality behind yield variations based on empirical optimization and standard malonate alkylation protocols[2].

Base / Solvent System	Temp (°C)	Concentration	Primary Byproducts	Expected Yield	Recommendation
NaOMe / MeOH	65 (Reflux)	1.0 M	Transesterification, Oligomers	25-40%	Not Recommended
K2​CO3​ / DMF	80-100	0.5 M	Mono-alkylated intermediate	45-55%	Acceptable for scale-up
NaH / DMF	0 to 80	0.1 M (Dilute)	Elimination (minor)	75-85%	Optimal

Troubleshooting FAQs

Q1: My reaction stalls at the acyclic mono-alkylated intermediate. How do I drive the cyclization? A1: The intramolecular cyclization step faces a high kinetic barrier due to ring strain. If you are using a mild base like K2​CO3​ , the enolate concentration may be too low at the critical cyclization temperature. Causality & Solution: Switch to Sodium Hydride (NaH) in anhydrous DMF. NaH provides irreversible, quantitative deprotonation. Elevate the temperature to 80°C after the initial addition to provide the necessary thermal energy to overcome the activation barrier of the 4-membered ring closure[2].

Q2: I am observing massive amounts of polymeric/oligomeric byproducts. How can I prevent this? A2: Oligomerization is a bimolecular (intermolecular) reaction, whereas the desired cyclization is unimolecular (intramolecular). Causality & Solution: According to kinetic principles, running the reaction at high dilution heavily favors the unimolecular pathway. Ensure your reaction concentration does not exceed 0.1 M. Use a syringe pump to add the dihaloalkane slowly over 2-4 hours to keep the steady-state concentration of the uncyclized intermediate low.

Q3: Should I use 1,3-dibromo-2-methylpropane or 1-bromo-3-chloro-2-methylpropane as the dielectrophile? A3: While 1,3-dibromo-2-methylpropane is highly reactive and commonly used[2], it often leads to double-alkylation of two separate malonate molecules before cyclization can occur. Causality & Solution: We highly recommend 1-bromo-3-chloro-2-methylpropane . The primary advantage lies in the differential reactivity of its two halogens[3]. The weaker C-Br bond acts as an excellent leaving group for the initial mono-alkylation at 0-20°C. The stronger C-Cl bond remains intact until the temperature is raised to 80°C, acting as a controlled trigger for the cyclization step[3].

Validated Experimental Protocol

Self-Validating System: This protocol incorporates built-in analytical checkpoints to ensure the reaction is proceeding as intended without relying blindly on the final yield.

Materials:

• Dimethyl malonate (1.0 eq)

• 1-Bromo-3-chloro-2-methylpropane (1.1 eq)[3]

• Sodium Hydride (60% dispersion in mineral oil, 2.2 eq)

• Anhydrous DMF (volume sufficient to achieve 0.1 M final concentration)

Step-by-Step Methodology:

• Enolate Generation: Suspend NaH (2.2 eq) in anhydrous DMF under an inert Argon atmosphere. Cool the suspension to 0°C. Add dimethyl malonate (1.0 eq) dropwise.

  • Validation Check: Observe the evolution of H2​ gas. The solution should become clear and homogeneous once deprotonation is complete (approx. 30 mins).

• Controlled Mono-Alkylation: Maintain the temperature at 0°C. Add 1-bromo-3-chloro-2-methylpropane (1.1 eq) dropwise via syringe pump over 2 hours.

  • Validation Check: Take a TLC aliquot (Hexanes/EtOAc 8:2). You should observe the disappearance of dimethyl malonate and the appearance of a new intermediate spot (mono-alkylated product). GC-MS should show the molecular ion with the characteristic 3:1 chlorine isotope pattern intact.

• Thermal Cyclization: Gradually heat the reaction mixture to 80°C and stir for 12-16 hours[2].

  • Validation Check: Monitor by GC-MS. The intermediate mass should decrease by 36 m/z units (loss of HCl) as the cyclized target, 1,1-dimethyl 3-methylcyclobutane-1,1-dicarboxylate, forms[1].

• Quench & Workup: Cool the reaction mixture to 0°C. Carefully quench with saturated aqueous NH4​Cl to destroy any unreacted NaH[2]. Extract the aqueous layer with Ethyl Acetate (3x). Wash the combined organic layers with water (5x) to remove DMF, followed by a final brine wash. Dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure[2].

• Purification: Purify the crude residue via silica gel flash chromatography (gradient elution: Hexanes to 10% EtOAc in Hexanes) to yield the pure target compound[2].

References

• Benchchem. "1-Bromo-3-chloro-2-methylpropane | 6974-77-2". Benchchem Catalog & Protocols.
• Google Patents. "WO2024038378A1 - Substituted pyridinone compounds as cbl-b inhibitors". World Intellectual Property Organization.
• BLD Pharm. "6914-71-2 | 1,1-Cyclopropanedicarboxylic acid dimethyl ester" (Catalog referencing 1,1-dimethyl 3-methylcyclobutane-1,1-dicarboxylate). BLD Pharm Chemical Inventory.

Sources

• 1. 6914-71-2|1,1-Cyclopropanedicarboxylic acid dimethyl ester|BLD Pharm [bldpharm.com]
• 2. WO2024038378A1 - Substituted pyridinone compounds as cbl-b inhibitors - Google Patents [patents.google.com]
• 3. 1-Bromo-3-chloro-2-methylpropane | 6974-77-2 | Benchchem [benchchem.com]

Reference Data & Comparative Studies

HPLC Method Development for 1,1-Dimethyl 3-Methylcyclobutane-1,1-Dicarboxylate Quantification: A Multidetector Comparison Guide

Executive Summary

For researchers and drug development professionals, the accurate quantification of aliphatic intermediates is a persistent analytical bottleneck. Derivatives of cyclobutane-1,1-dicarboxylic acid are critical building blocks in the synthesis of platinum-based antineoplastic agents, such as Carboplatin [5]. Regulatory standards demand rigorous impurity profiling and quantification of these precursors. However, quantifying 1,1-dimethyl 3-methylcyclobutane-1,1-dicarboxylate presents a unique challenge: the molecule is essentially "invisible" to standard optical detectors.

As an Application Scientist, I have designed this guide to objectively compare High-Performance Liquid Chromatography (HPLC) detection alternatives—specifically Ultraviolet-Visible (UV-Vis), Evaporative Light Scattering Detection (ELSD), and Charged Aerosol Detection (CAD). By analyzing the causality behind detector responses, this guide provides a field-proven, self-validating methodology for the robust quantification of non-chromophoric aliphatic esters.

Chemical Profiling & The Detection Challenge

To develop a reliable method, we must first analyze the analyte's physicochemical properties. 1,1-dimethyl 3-methylcyclobutane-1,1-dicarboxylate ( C10​H16​O4​ ) is an aliphatic diester.

The Causality of UV Failure: Because the molecule lacks an extended conjugated π -electron system or aromatic rings, it does not possess a strong chromophore. Its UV absorption is restricted to the deep-UV region (<210 nm), driven by weak n→π∗ transitions of the ester carbonyls. At these low wavelengths, mobile phase solvents (like methanol) and trace impurities exhibit massive background absorbance. This results in severe baseline drift during gradient elution, rendering standard UV-Vis detection highly variable and lacking in sensitivity [1].

To overcome this, we must pivot from optical property-based detection to mass-based aerosol detection.

Detector Technology Comparison: UV vs. ELSD vs. CAD

When optical detection fails, evaporative aerosol detectors—ELSD and CAD—are the industry standards for non-volatile and semi-volatile compounds [2]. Both detectors differentiate the analyte from the mobile phase based on relative volatility, but their underlying measurement mechanisms dictate vastly different performance capabilities.

Table 1: Detector Performance Comparison for Aliphatic Esters

Analytical Feature	UV-Vis (210 nm)	ELSD	CAD
Detection Mechanism	Light absorbance (Chromophore dependent)	Light scattering (Particle size dependent)	Particle charge measurement (Mass dependent)
Sensitivity (LOD)	High μ g/mL (Poor)	Low μ g/mL (Moderate)	Low ng/mL (Excellent)
Response Uniformity	Highly variable	Non-linear, structure-dependent	Highly uniform across analytes
Gradient Compatibility	Poor (Severe baseline drift)	Good	Excellent (With inverse gradient)
Dynamic Range	3-4 orders of magnitude	2-3 orders of magnitude	>4 orders of magnitude

Why CAD Outperforms ELSD: While both techniques nebulize the eluent and evaporate the solvent, CAD is fundamentally more sensitive. In CAD, dried particles collide with ionized nitrogen gas, acquiring a charge proportional to their mass. This charge is measured by a highly sensitive electrometer. CAD maintains exceptional sensitivity for particles as small as 10 nm. In contrast, ELSD relies on light scattering, and its signal drops off exponentially for particles under 50 nm, leading to a narrower dynamic range and poorer limits of detection (LOD) [2].

Figure 1: Operational mechanism of a Charged Aerosol Detector (CAD) from nebulization to detection.

Experimental Protocol: Self-Validating HPLC-CAD Workflow

To achieve standard-free, uniform quantification of 1,1-dimethyl 3-methylcyclobutane-1,1-dicarboxylate, the analytical system must be optimized for aerosol generation. The following protocol is designed as a self-validating system , ensuring data integrity at every step.

Phase 1: Chromatographic Separation

• Column: C18 Superficially Porous Particle (SPP), 2.7 μ m, 100 x 4.6 mm.

  • Causality: SPP columns deliver UHPLC-like efficiency at lower backpressures. Minimizing band broadening creates sharper peaks, which directly increases the mass flux of the analyte into the CAD, exponentially improving the signal-to-noise (S/N) ratio.

• Mobile Phase A: LC-MS grade Water with 0.1% Formic Acid.

• Mobile Phase B: LC-MS grade Acetonitrile with 0.1% Formic Acid.

  • Causality: CAD requires strictly volatile mobile phases. Non-volatile buffers (e.g., phosphates) will precipitate in the drift tube, causing catastrophic background noise and hardware failure[2]. Formic acid ensures protonation without leaving residue.

Phase 2: The Inverse Gradient Setup

Because CAD response is heavily dependent on the physical properties of the eluent (viscosity and surface tension dictate the initial droplet size during nebulization), gradient elution normally causes a shifting baseline and varying response factors. To achieve a uniform response, an inverse gradient is applied post-column [4].

Figure 2: Inverse gradient HPLC-CAD setup ensuring uniform detector response during analysis.

Phase 3: Step-by-Step Execution & System Validation

• System Purge & Baseline Validation: Purge both pumps with the mobile phases. Monitor the CAD baseline at a simulated 50% B isocratic flow.

  • Self-Validation: A stable baseline (<0.5 pA drift) validates the absolute volatility and purity of the solvents.

• Analytical Gradient Execution: Inject 2 μ L of the sample. Run the analytical pump from 5% to 95% B over 10 minutes.

• Inverse Gradient Synchronization: Program the make-up pump to deliver an exact inverse gradient (95% to 5% B), synchronized to account for the analytical pump's delay volume. The streams meet at a low-volume post-column mixer.

  • Self-Validation: Inject a homologous series standard. The response factor (peak area / mass) must remain constant across the gradient window, proving the system is actively correcting for mobile phase composition changes [4].

• Data Acquisition: Set CAD evaporation temperature to 35°C (optimized for semi-volatiles) and collect data.

Performance & Data Analysis

By utilizing the inverse gradient CAD methodology, the quantification of 1,1-dimethyl 3-methylcyclobutane-1,1-dicarboxylate shifts from an unreliable estimation to a highly precise analytical measurement. Below is the representative validation data comparing the optimized CAD method against traditional deep-UV detection.

Table 2: Representative Method Validation Data

Analytical Parameter	UV-Vis (210 nm)	CAD (with Inverse Gradient)
Linearity ( R2 )	0.985 (Narrow range)	0.999 (0.1 - 500 μ g/mL)
Limit of Detection (LOD)	12.5 μ g/mL	0.05 μ g/mL
Limit of Quantitation (LOQ)	40.0 μ g/mL	0.15 μ g/mL
Precision (%RSD, n=6)	5.8%	1.2%
Standard-Free Quantitation	Impossible	Highly Accurate

Conclusion

For drug development professionals tasked with quantifying aliphatic esters like 1,1-dimethyl 3-methylcyclobutane-1,1-dicarboxylate, traditional UV-Vis detection introduces unacceptable levels of analytical risk. By transitioning to a Charged Aerosol Detector (CAD) paired with an inverse gradient setup, laboratories can achieve near-universal, mass-dependent response [3]. This self-validating workflow not only bypasses the lack of a chromophore but ensures regulatory-compliant sensitivity and precision for critical pharmaceutical intermediates.

References

• HPLC Analysis of Nonvolatile Analytes Using Charged Aerosol Detection Chrom
• CAD vs ELSD: Which HPLC Detector Is Your Better Option? Thermo Fisher Scientific
• Episode 1: The Benefits of Charged Aerosol Detection (CAD)
• A reliable UHPLC/UV/CAD/MS multidetector method for routine quantification and library matching of extractables and leachables Thermo Fisher Scientific
• Investigations on the Decomposition of Carboplatin in Infusion Solutions II.

comparing catalysts for the functionalization of 1,1-dimethyl 3-methylcyclobutane-1,1-dicarboxylate

Title: Catalyst Selection for the Functionalization of 1,1-Dimethyl 3-methylcyclobutane-1,1-dicarboxylate: A Comparative Guide

Target Audience: Researchers, synthetic chemists, and drug development professionals.

Executive Summary & Chemical Significance

The compound 1,1-dimethyl 3-methylcyclobutane-1,1-dicarboxylate is a highly versatile donor-acceptor (D-A) cyclobutane building block. The gem-diester motif acts as a potent electron-withdrawing group (acceptor), heavily polarizing the adjacent C–C bonds. When activated by a suitable Lewis acid, the strained cyclobutane ring undergoes heterolytic cleavage to generate a reactive zwitterionic intermediate. This intermediate can be intercepted by various π -systems (such as aldehydes and imines) or nucleophiles to construct complex, highly substituted six-membered heterocycles like tetrahydropyrans and piperidines, which are privileged scaffolds in drug discovery.

However, the success of these ring-expansion and annulation reactions is entirely dependent on the choice of catalyst. This guide objectively compares the performance, mechanistic causality, and experimental protocols of three leading Lewis acid catalysts: Sc(OTf)₃ , MgI₂ , and Yb(OTf)₃ .

Catalyst Performance Comparison Matrix

To provide a clear benchmark for synthetic planning, the quantitative data for the functionalization of 1,1-dimethyl 3-methylcyclobutane-1,1-dicarboxylate and its direct analogues is summarized below:

Catalyst	Primary Reaction Type	Typical Yield	Diastereoselectivity (dr)	Key Mechanistic Advantage
Sc(OTf)₃	[4+2] Annulation (with Aldehydes/Iminooxindoles)	72–92%	Up to 17:1	High charge density; optimal for sterically hindered 3-substituted cyclobutanes.
MgI₂	Ring Expansion (with Triazinanes)	56–93%	N/A (often yields single isomers)	Dual-activation (Lewis acid + nucleophilic iodide) prevents imine polymerization.
Yb(OTf)₃	[4+2] Annulation	<10% to 50%	Low to Moderate	Milder Lewis acidity; often suffers from sluggish kinetics with 3-substituted substrates.

Deep Dive: Sc(OTf)₃ for[4+2] Annulations

Mechanistic Causality

Scandium(III) triflate is the premier catalyst for [4+2] cycloadditions involving 1,1-dimethyl 3-methylcyclobutane-1,1-dicarboxylate. The causality behind its superior performance lies in its ionic radius and oxophilicity. Sc(OTf)₃ possesses a highly concentrated positive charge, granting it exceptional Lewis acidity. It binds strongly to the carbonyl oxygens of the 1,1-dicarboxylate moiety, sufficiently lowering the Lowest Unoccupied Molecular Orbital (LUMO) to trigger spontaneous heterolytic C–C bond cleavage. This generates a zwitterionic intermediate that readily undergoes a[4+2] cycloaddition with aldehydes or iminooxindoles 1[1].

In contrast, while Yb(OTf)₃ is popular for simpler cyclopropanes, it often exhibits sluggish kinetics with 3-substituted cyclobutanes. Its larger ionic radius and different coordination geometry lead to steric clashing and inefficient LUMO lowering, often resulting in trace yields or unwanted retro-[2+2] pathways [[2]](2].

Mechanistic pathway of Sc(OTf)3-catalyzed [4+2] annulation.

Self-Validating Experimental Protocol

• Preparation: In an oven-dried Schlenk flask under an inert argon atmosphere, dissolve 1,1-dimethyl 3-methylcyclobutane-1,1-dicarboxylate (0.20 mmol) and the target aldehyde/imine (0.30 mmol) in anhydrous CH₂Cl₂ (2.0 mL).

• Catalyst Addition: Add Sc(OTf)₃ (10 mol%, 0.02 mmol) in one portion. Maintain the reaction mixture at room temperature.

• System Validation (Monitoring): Stir the mixture and monitor via TLC (Hexanes/EtOAc). The protocol is self-validating when the distinct cyclobutane spot (visualized via KMnO₄ stain) is fully consumed, typically within 2–4 hours. Post-reaction, ¹H NMR must confirm the loss of the characteristic cyclobutane ring protons (multiplets between 1.5–2.5 ppm).

• Quenching & Extraction: Quench the reaction with saturated aqueous NaHCO₃ (2 mL). Extract the aqueous layer with CH₂Cl₂ (3 × 5 mL), dry the combined organic layers over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography to isolate the target heterocycle.

Deep Dive: MgI₂-Mediated Ring Expansion to Piperidines

Mechanistic Causality

When reacting the cyclobutane with 1,3,5-triazinanes (which act as formylimine surrogates) to yield piperidines, hard Lewis acids like Sc(OTf)₃ often cause the triazinane to decompose or polymerize. Here, Magnesium Iodide (MgI₂) is the superior catalyst.

MgI₂ acts as a bifunctional catalyst. The Mg²⁺ ion coordinates to the gem-diester, while the iodide ion acts as a soft nucleophile, attacking the cyclobutane to form a transient acyclic iodo-intermediate. This S_N2-like ring opening prevents the formation of a free, highly reactive carbocation. By stabilizing the intermediate, MgI₂ suppresses unwanted side reactions and allows for the controlled nucleophilic attack of the imine surrogate, leading to high-yielding piperidine formations 3[3].

Step-by-step experimental workflow for MgI2-mediated ring expansion.

Self-Validating Experimental Protocol

• Preparation: In a dry vial, combine 1,1-dimethyl 3-methylcyclobutane-1,1-dicarboxylate (100 μmol) and 1,3,5-triphenyl-1,3,5-triazinane (120 μmol) in anhydrous CH₂Cl₂ (1.0 mL).

• Catalyst Addition: Add anhydrous MgI₂ (10 mol%, 10.0 μmol) to the solution at room temperature.

• System Validation (Monitoring): Stir the reaction. The dual-activation mechanism ensures clean conversion; validate the system by observing the absence of streaky polymeric byproducts on the TLC plate. Furthermore, crude ¹H NMR should show a quantitative shift of the gem-diester methyl protons (typically a sharp singlet near 3.7 ppm), confirming successful ring expansion.

• Workup: Dilute the mixture with water (2 mL) and extract with EtOAc (3 × 3 mL). Wash the organic layer with brine, dry over MgSO₄, and evaporate the solvent.

• Purification: Subject the crude oil to silica gel chromatography (n-pentane:EtOAc gradients) to afford the pure piperidine product.

References

• Daniele Perrotta, Sophie Racine, Jeremy Vuilleumier, Florian de Nanteuil and Jerome Waser.
• Source: acs.
• Source: rsc.

Sources

• 1. infoscience.epfl.ch [infoscience.epfl.ch]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]

evaluating structural analogs of 1,1-dimethyl 3-methylcyclobutane-1,1-dicarboxylate in medicinal chemistry

The strategic incorporation of saturated, three-dimensional ring systems into drug candidates has revolutionized modern medicinal chemistry. As the industry shifts away from planar, "flat" aromatic rings to improve solubility, reduce off-target toxicity, and increase the fraction of sp3-hybridized carbons ( Fsp3​ ), cyclobutane derivatives have emerged as privileged bioisosteres [1].

Among these, 1,1-dimethyl 3-methylcyclobutane-1,1-dicarboxylate serves as a highly versatile synthetic building block. By offering a conformationally restricted core, a lipophilic methyl vector, and orthogonal synthetic handles (the geminal diesters), this compound enables the rapid generation of complex structural analogs. This guide evaluates the physicochemical and pharmacological utility of this scaffold compared to its structural analogs, providing actionable, self-validating protocols for drug discovery professionals.

Structural Analogs and Bioisosteric Profiling

The utility of a cyclobutane scaffold depends heavily on its substitution pattern. The parent compound, 1,1-dimethyl 3-methylcyclobutane-1,1-dicarboxylate, is typically utilized as an intermediate to synthesize active pharmaceutical ingredients (APIs) or to replace problematic moieties like tert-butyl groups or substituted phenyl rings[2].

Comparative Analog Analysis

• Unsubstituted Cyclobutane-1,1-dicarboxylates (e.g., Carboplatin ligand): The unsubstituted dicarboxylate is famous for its role in inorganic medicinal chemistry. In platinum-based anticancer drugs like Carboplatin, the cyclobutane-1,1-dicarboxylate ligand acts as a bidentate leaving group. Compared to the chloride ligands in Cisplatin, this bulky, stable ring slows the rate of intracellular hydrolysis, drastically reducing nephrotoxicity while maintaining DNA-crosslinking efficacy [1].

• CF3​ -Cyclobutanes: Recently popularized as metabolically stable tert-butyl bioisosteres. The addition of a trifluoromethyl group to a cyclobutane ring increases lipophilicity and steric bulk, effectively mimicking a tert-butyl group while resisting CYP450-mediated hydroxylation [3].

• 3-Methylcyclobutane-1,1-dicarboxylate (Target Scaffold): The addition of the 3-methyl group breaks the symmetry of the cyclobutane ring, providing a specific spatial vector that can engage hydrophobic pockets in target proteins. The gem-diester allows for divergent synthesis—such as mono-saponification followed by amide coupling—to lock the conformation of the resulting pharmacophore.

Quantitative Data Comparison

The following table summarizes the physicochemical properties that drive the selection of these analogs in hit-to-lead optimization[1, 3, 4].

Scaffold / Analog	Molecular Weight ( g/mol )	Fsp3​	CLogP	Primary MedChem Application	Metabolic Clearance Liability
1,1-Dimethyl 3-methylcyclobutane-1,1-dicarboxylate	186.20	0.78	1.3	Precursor for sp3-rich bioisosteres	Low (Sterically shielded core)
Cyclobutane-1,1-dicarboxylic acid	144.12	0.67	-0.2	Bidentate ligand for Pt(II) complexes	Very Low (Excreted intact)
1-(Trifluoromethyl)cyclobutane-1-carboxylic acid	168.11	0.83	1.8	tert-Butyl bioisostere	Low (Resists CYP450 oxidation)
Standard tert-Butyl group (Reference)	57.11	1.00	~1.5	Hydrophobic pocket filling	High (Prone to hydroxylation)

Logical Workflows and Mechanisms

To understand how these scaffolds are integrated into drug discovery, we must visualize their biological and chemical trajectories.

Workflow for bioisosteric replacement using cyclobutane-1,1-dicarboxylate scaffolds.

Mechanism of action for platinum-based cyclobutane-1,1-dicarboxylate anticancer agents.

Self-Validating Experimental Methodologies

The following protocols are designed with internal controls to ensure that experimental causality is clear and reproducible.

Protocol A: Selective Mono-Saponification of the Gem-Diester

Saponifying a geminal diester like 1,1-dimethyl 3-methylcyclobutane-1,1-dicarboxylate is notoriously challenging due to steric hindrance and the risk of di-hydrolysis or decarboxylation. This protocol uses a stoichiometric limitation to ensure mono-selectivity.

• Preparation: Dissolve 1.0 eq of 1,1-dimethyl 3-methylcyclobutane-1,1-dicarboxylate in a 3:1:1 mixture of THF/MeOH/H2O (0.2 M concentration). The mixed solvent system is critical; THF solubilizes the organic starting material, while water dissolves the base.

• Hydrolysis: Cool the solution to 0 °C. Add exactly 1.05 eq of LiOH·H2O dropwise. Causality Note: Lithium hydroxide is preferred over NaOH/KOH as the lithium cation coordinates with the intermediate carboxylate, sterically blocking the second ester from further attack.

• Reaction Monitoring (Self-Validation): Monitor via TLC (Stain with KMnO4). The appearance of a baseline spot (the mono-acid salt) while a faint starting material spot remains validates that over-hydrolysis to the di-acid (which is highly water-soluble and difficult to extract) has been prevented.

• Workup: Evaporate the organic solvents under reduced pressure. Acidify the aqueous layer to pH 3 using 1M HCl, then extract with EtOAc (3x). Wash with brine, dry over Na2SO4, and concentrate.

• Analytical Confirmation: Analyze via 1H-NMR. The successful product will show a reduction of the ester methyl singlet integration from 6H (diester) to 3H (monoester), validating the selective transformation.

Protocol B: In Vitro Human Liver Microsome (HLM) Stability Assay

To prove that replacing a tert-butyl group with a 3-methylcyclobutane moiety improves metabolic stability, an orthogonal HLM assay must be conducted.

• Assay Setup: Prepare a 1 µM solution of the synthesized cyclobutane analog in 0.1 M potassium phosphate buffer (pH 7.4) containing 0.5 mg/mL HLM protein.

• Control Implementation (Self-Validation):

  • Positive Control: Verapamil (rapidly cleared, validates microsome activity).

  • Negative Control: Warfarin (slowly cleared, validates assay baseline).

  • Minus-NADPH Control: Run the test compound in the absence of the NADPH regenerating system. Causality Note: If the compound degrades in the minus-NADPH control, the instability is due to chemical degradation or non-CYP esterases, not CYP450 metabolism.

• Incubation & Quenching: Pre-incubate the mixture at 37 °C for 5 minutes. Initiate the reaction by adding the NADPH regenerating system. Aliquot 50 µL at time points 0, 5, 15, 30, and 60 minutes, quenching immediately into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide).

• Analysis: Centrifuge at 4000 rpm for 15 minutes to precipitate proteins. Analyze the supernatant via LC-MS/MS.

• Data Interpretation: Calculate the intrinsic clearance ( CLint​ ) based on the half-life of parent compound depletion. A successful bioisosteric replacement will show a CLint​ significantly lower than the tert-butyl parent compound, with the minus-NADPH control showing >95% remaining at 60 minutes.

References

• van der Kolk, M. R., Janssen, M. A. C. H., Rutjes, F. P. J. T., & Blanco-Ania, D. (2022). Cyclobutanes in Small-Molecule Drug Candidates. ChemMedChem, 17(8), e202200020.[Link]

• National Center for Biotechnology Information. (2026). PubChem Compound Summary for CID 64994937, 1,1-Dimethyl 3-methylcyclobutane-1,1-dicarboxylate. PubChem.[Link]

• Levin, V. V., et al. (2024). CF3-Cyclobutanes: Synthesis, Properties, and Evaluation as a Unique tert-Butyl Group Analogue. JACS Au, 4(5), 1834-1845.[Link]

• National Center for Biotechnology Information. (2026). PubChem Compound Summary for CID 6857484, Cyclobutane-1,1-dicarboxylate. PubChem.[Link]